B022

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of B022, a NIK Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the small molecule inhibitor B022, focusing on its mechanism of action as a potent and selective inhibitor of NF-κB-inducing kinase (NIK). This document details the signaling pathways affected by B022, presents quantitative data on its activity, outlines key experimental protocols for its evaluation, and provides visual representations of its mechanism and experimental workflows.

Core Mechanism of Action

B022 is a potent and selective inhibitor of NF-κB-inducing kinase (NIK), a central kinase in the non-canonical NF-κB signaling pathway.[1][2] The primary mechanism of action of B022 is the direct inhibition of NIK's kinase activity.[2][3] This inhibition prevents the downstream signaling events that are dependent on NIK, most notably the processing of the NF-κB2 precursor protein p100 to its active form, p52.[2][4][5] By blocking this crucial step, B022 effectively suppresses the activation of the non-canonical NF-κB pathway, which plays a significant role in inflammation, immunity, and cell survival.[4][6][7]

The non-canonical NF-κB pathway is activated by a specific subset of tumor necrosis factor receptor (TNFR) superfamily members, such as BAFF-R, CD40, and LTβR.[8][9] In resting cells, NIK is continuously targeted for degradation.[10] Upon receptor stimulation, NIK becomes stabilized and accumulates, leading to the phosphorylation and activation of IκB kinase α (IKKα).[7][10] Activated IKKα then phosphorylates the C-terminus of p100, triggering its ubiquitination and subsequent proteasomal processing into p52.[6][9][11] The resulting p52/RelB heterodimer translocates to the nucleus to regulate the expression of target genes.[6][7] B022, by inhibiting NIK, halts this entire cascade at its apex.

Signaling Pathway Inhibition by B022

Caption: B022 inhibits NIK, blocking the non-canonical NF-κB pathway.

Quantitative Data Presentation

The potency and selectivity of B022 have been characterized through various biochemical and cell-based assays. The following tables summarize the key quantitative data available for the B022 inhibitor.

Table 1: In Vitro Activity of B022

Parameter	Value	Description	Reference
Ki	4.2 nM	Inhibitor constant for NIK	[1]
IC50	15.1 nM	Half-maximal inhibitory concentration against NIK	[1]

Table 2: Cellular and In Vivo Effects of B022

Assay/Model	Concentration/Dose	Observed Effect	Reference(s)
NIK-induced p52 formation in Hepa1 cells	0-5 µM (12 hours)	Dose-dependent suppression of p52 formation.	[1][3]
NIK-induced gene expression in Hepa1 cells	5 µM (8 hours)	Complete blockage of TNF-α, IL-6, iNOS, CCL2, and CXCL5 expression.	[1][3]
NIK-triggered liver inflammation in mice	30 mg/kg (i.v.)	Inhibits liver inflammation and injury in STOP-NIK mice. Completely prevents the lethal effect of high hepatic NIK levels.	[1][3]
CCl4-induced liver injury in mice	30 mg/kg (i.v.)	Ameliorates liver injury, significantly decreasing blood ALT activity and reducing iNOS gene expression and ROS levels in the liver.	[2][3]
β cell death	Not specified	Prevents NIK- or H2O2-induced β cell death and ameliorates streptozotocin (B1681764) (STZ)-induced β cell death and hyperglycemia.	[1]

Experimental Protocols

This section details the methodologies for key experiments cited in the literature to characterize the activity of B022.

Cell Culture and Adenoviral Infection

• Cell Lines: Hepa1 (murine hepatoma) and HEK293 (human embryonic kidney) cells are commonly used.[3]

• Culture Conditions: Cells are grown at 37°C in a 5% CO2 environment in Dulbecco's Modified Eagle's Medium (DMEM).[3]

• Adenoviral Infection: To study NIK-specific effects, cells are infected with adenoviruses expressing Flag-tagged NIK and/or p100. This allows for controlled overexpression of the target protein.[3]

Immunoblotting for p100/p52 Processing

This assay directly measures the inhibition of NIK's enzymatic activity in a cellular context.

• Cell Lysis: After treatment with B022 at various concentrations (e.g., 0, 0.5, 5 µM) for a specified time (e.g., 12 hours), cells are harvested and lysed to extract total protein.[3]

• SDS-PAGE and Transfer: Cell extracts are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Antibody Incubation: The membrane is incubated with primary antibodies specific for NF-κB2 (to detect both p100 and p52), Flag (to detect overexpressed NIK), and a loading control like tubulin.[3]

• Detection: Following incubation with a secondary antibody conjugated to horseradish peroxidase (HRP), the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system. A reduction in the p52 band relative to the p100 band in B022-treated cells indicates inhibitory activity.

Quantitative Real-Time PCR (qPCR) for Gene Expression Analysis

This method quantifies the effect of B022 on the transcription of NIK-dependent inflammatory genes.

• RNA Extraction and cDNA Synthesis: Hepa1 cells are treated with B022 (e.g., 5 µM) for various durations (e.g., 0, 1, 2, 4, 8 hours) following NIK adenovirus infection.[3] Total RNA is then extracted and reverse-transcribed into complementary DNA (cDNA).

• qPCR Reaction: The cDNA is used as a template in a qPCR reaction with primers specific for target genes such as TNF-α, IL-6, iNOS, CCL2, and CXCL5.[3]

• Data Analysis: The expression levels of the target genes are normalized to a housekeeping gene (e.g., GAPDH). The fold change in gene expression is calculated to determine the extent of inhibition by B022.

In Vivo Efficacy Studies

• Animal Models:

  • STOP-NIK Mice: These mice have a "lox-stop-lox" cassette upstream of a NIK transgene. Liver-specific NIK overexpression is induced by intravenous injection of a Cre-recombinase-expressing adenovirus (Ad-cre).[3]

  • Toxin-Induced Liver Injury: Carbon tetrachloride (CCl4) is injected into mice to induce acute liver inflammation and injury.[2][3]

• B022 Administration: B022 is administered, for example, via intravenous injection at a dose of 30 mg/kg body weight.[1][3]

• Efficacy Readouts:

  • Survival: Monitoring the survival rate of animals, especially in the potent STOP-NIK model.[1]

  • Biochemical Analysis: Measurement of plasma alanine (B10760859) aminotransferase (ALT) activity as a key biomarker of liver damage.[3]

  • Gene and Protein Analysis: Liver tissues are harvested to measure p52 protein levels and the mRNA levels of inflammatory genes.[3]

Mandatory Visualizations

Experimental Workflow for Assessing B022 Activity

Caption: A typical workflow for evaluating the efficacy of B022 in vitro and in vivo.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A small-molecule inhibitor of NF-κB-inducing kinase (NIK) protects liver from toxin-induced inflammation, oxidative stress, and injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 4. Pharmacological inhibition of NF-κB-inducing kinase (NIK) with small molecules for the treatment of human diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. The non-canonical NF-κB pathway in immunity and inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Editorial: Non-canonical NF-κB signaling in immune-mediated inflammatory diseases and malignancies [frontiersin.org]
• 9. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 10. The noncanonical NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. creative-diagnostics.com [creative-diagnostics.com]

The Role of B022 in Cell Signaling: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

B022 is a potent and selective small-molecule inhibitor of NF-κB-inducing kinase (NIK), a critical regulator of the non-canonical NF-κB signaling pathway. This pathway is integral to various physiological processes, including immune responses, lymphoid organ development, and cell survival. Dysregulation of NIK activity is implicated in the pathogenesis of numerous inflammatory diseases, autoimmune disorders, and malignancies. B022 exerts its function by directly targeting the kinase activity of NIK, thereby preventing the downstream signaling cascade that leads to the processing of p100 to p52 and the subsequent activation of non-canonical NF-κB target genes. This guide provides a comprehensive overview of the function of B022 in cell signaling, including its mechanism of action, quantitative efficacy, and detailed experimental protocols for its characterization.

Introduction to B022 and the Non-Canonical NF-κB Pathway

The non-canonical NF-κB pathway is a signaling cascade distinct from the canonical pathway and is primarily activated by a subset of Tumor Necrosis Factor Receptor (TNFR) superfamily members, such as BAFF-R, LTβR, and CD40.[1][2][3][4][5] A key event in this pathway is the stabilization and activation of NF-κB-inducing kinase (NIK). In unstimulated cells, NIK is continuously targeted for proteasomal degradation.[3] Upon receptor stimulation, this degradation is inhibited, leading to NIK accumulation and subsequent phosphorylation and activation of IκB Kinase α (IKKα).[1][2] Activated IKKα then phosphorylates the C-terminus of the NF-κB2 precursor protein, p100, triggering its ubiquitination and partial proteolysis into the mature p52 subunit.[6][7][8][9] The resulting p52 protein dimerizes with RelB and translocates to the nucleus to regulate the expression of target genes involved in inflammation and immunity.[1][2][4]

B022 is a chemical probe that has been instrumental in elucidating the role of NIK in various pathological conditions. Its high potency and selectivity make it a valuable tool for studying the non-canonical NF-κB pathway and a potential therapeutic agent for diseases driven by aberrant NIK activity.[10][11][12]

Mechanism of Action of B022

B022 functions as an ATP-competitive inhibitor of NIK. By binding to the ATP-binding pocket of the NIK kinase domain, B022 prevents the phosphorylation of its downstream substrate, IKKα. This inhibition effectively blocks the entire non-canonical NF-κB signaling cascade at its apex, preventing the processing of p100 to p52 and the subsequent expression of inflammatory and immunomodulatory genes.[10][11]

Quantitative Data on B022 Efficacy

The inhibitory activity of B022 has been quantified in various in vitro and in vivo models. The following tables summarize key quantitative data.

Parameter	Value	Assay System	Reference
Ki	4.2 nM	In vitro NIK kinase assay	[10][12]
IC50	15.1 nM	In vitro NIK kinase assay	[10]

Table 1: In Vitro Inhibitory Potency of B022 against NIK. This table summarizes the key inhibitory constants of B022 against NIK.

Cell Line	Treatment Conditions (B022)	Effect	Reference
Hepa1	0-5 µM, 12 hours	Dose-dependent suppression of NIK-induced p52 formation.	[10]
Hepa1	5 µM, 8 hours	Complete blockage of NIK-induced expression of TNF-α, IL-6, iNOS, CCL2, and CXCL5.	[10]
MG PBMCs	Various concentrations	Significant reduction in B-cell activation, proliferation, and differentiation. Inhibition of CD4+ T cell activation and Th17 differentiation.	[13]

Table 2: In Vitro Cellular Effects of B022. This table outlines the observed effects of B022 on various cell lines and primary cells.

Animal Model	B022 Administration Protocol	Outcome	Reference
STOP-NIK male mice (liver-specific NIK overexpression)	30 mg/kg, intravenous injection, twice a day for 10 days	Inhibition of NIK-triggered liver inflammation and injury. Prevents the lethal effects of high hepatic NIK levels.	[10]
CCl4-induced liver injury mice	Not specified	Protection against liver inflammation and injury.	[11]
Experimental Autoimmune Myasthenia Gravis (EAMG) rats	Intraperitoneal injection	Amelioration of disease severity, reduction of pathogenic B and T cell subsets, and decreased antibody levels.	[13]

Table 3: In Vivo Efficacy of B022. This table details the in vivo effects of B022 in different disease models.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the function of B022.

In Vitro NIK Kinase Inhibition Assay

This assay measures the direct inhibitory effect of B022 on NIK kinase activity.

Materials:

• Recombinant NIK enzyme

• Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT)

• ATP

• Substrate (e.g., a peptide substrate for NIK)

• B022 (dissolved in DMSO)

• ADP-Glo™ Kinase Assay kit (Promega) or similar

• White, opaque 96-well plates

• Luminometer

Protocol:

• Prepare serial dilutions of B022 in kinase buffer.

• In a 96-well plate, add B022 dilutions, recombinant NIK enzyme, and the substrate.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.

• Luminescence is measured using a luminometer.

• Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the B022 concentration and fitting the data to a dose-response curve.

Immunoblotting for p100/p52 Processing

This method is used to assess the effect of B022 on the processing of p100 to p52 in cells.

Materials:

• Cell line of interest (e.g., Hepa1 cells)

• Cell culture medium and supplements

• Agent to induce NIK expression or activity (e.g., adenovirus expressing NIK)

• B022 (dissolved in DMSO)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• Transfer buffer and blotting apparatus

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies against NF-κB2 (p100/p52) and a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Protocol:

• Seed cells in culture plates and allow them to adhere.

• Induce NIK expression/activity and treat the cells with various concentrations of B022 or vehicle (DMSO) for the desired time (e.g., 12 hours).

• Lyse the cells and quantify the protein concentration of the lysates.

• Separate equal amounts of protein from each sample by SDS-PAGE.

• Transfer the separated proteins to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against NF-κB2 overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and apply the ECL substrate.

• Visualize the protein bands using a chemiluminescence imaging system.

• Quantify the band intensities to determine the ratio of p52 to p100.

NF-κB2 Luciferase Reporter Assay

This assay measures the transcriptional activity of the p52/RelB complex.

Materials:

• HEK293T cells or other suitable cell line

• NF-κB2 luciferase reporter plasmid (containing NF-κB binding sites driving luciferase expression)

• Renilla luciferase plasmid (for normalization)

• NIK expression plasmid

• Transfection reagent

• B022 (dissolved in DMSO)

• Dual-Luciferase® Reporter Assay System (Promega) or similar

• Luminometer

Protocol:

• Co-transfect cells with the NF-κB2 luciferase reporter, Renilla luciferase, and NIK expression plasmids.

• After transfection (e.g., 24 hours), treat the cells with different concentrations of B022 or vehicle.

• Incubate for a further period (e.g., 24-48 hours).

• Lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase assay system according to the manufacturer's protocol.

• Normalize the firefly luciferase activity to the Renilla luciferase activity for each sample.

• Calculate the fold change in luciferase activity relative to the vehicle-treated control.

In Vivo Administration of B022 in a Mouse Model of Liver Injury

This protocol describes the administration of B022 to mice to assess its protective effects against liver damage.

Materials:

• Mice (e.g., C57BL/6)

• Inducing agent for liver injury (e.g., Carbon Tetrachloride - CCl4, or adenovirus expressing Cre in STOP-NIK mice)

• B022

• Vehicle for B022 (e.g., a mixture of DMSO, PEG300, Tween 80, and saline)

• Syringes and needles for injection

Protocol:

• Induce liver injury in the mice according to the established model.

• Prepare the B022 formulation for injection. A common formulation involves dissolving B022 in DMSO, then diluting with PEG300, Tween 80, and finally saline.[12]

• Administer B022 to the mice at the desired dose (e.g., 30 mg/kg) via the appropriate route (e.g., intravenous or intraperitoneal injection).[10] The administration schedule will depend on the experimental design (e.g., twice daily for a specified number of days).

• At the end of the treatment period, collect blood and liver tissue samples for analysis.

• Analyze serum for liver injury markers (e.g., ALT, AST).

• Process liver tissue for histological analysis (e.g., H&E staining) and molecular analysis (e.g., qPCR for inflammatory gene expression, immunoblotting for p52).

Visualizations of Signaling Pathways and Workflows

The following diagrams were generated using Graphviz (DOT language) to illustrate key concepts.

Figure 1: Non-Canonical NF-κB Signaling Pathway and the inhibitory action of B022.

Figure 2: Experimental workflow for assessing B022's effect on p100/p52 processing.

Conclusion

B022 is a powerful and specific inhibitor of NIK, the apical kinase in the non-canonical NF-κB signaling pathway. Its ability to block this pathway has been demonstrated through a variety of in vitro and in vivo experiments, highlighting its potential as a therapeutic agent for a range of diseases characterized by aberrant NIK activation, including liver inflammation and autoimmune disorders like Myasthenia Gravis. The detailed experimental protocols provided in this guide offer a framework for researchers to further investigate the role of NIK in cell signaling and to evaluate the efficacy of B022 and other NIK inhibitors in preclinical models. Further research into the pharmacokinetics and safety profile of B022 is warranted to advance its potential clinical applications.

References

• 1. The non-canonical NF-κB pathway in immunity and inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The noncanonical NF-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Non-canonical NF-κB signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Editorial: Non-canonical NF-κB signaling in immune-mediated inflammatory diseases and malignancies [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. The balance between NF-κB p100 and p52 regulates T cell costimulation-dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The IκB Function of NF-κB2 p100 Controls Stimulated Osteoclastogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. medchemexpress.com [medchemexpress.com]
• 11. A small-molecule inhibitor of NF-κB-inducing kinase (NIK) protects liver from toxin-induced inflammation, oxidative stress, and injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. selleckchem.com [selleckchem.com]
• 13. researchgate.net [researchgate.net]

B022: A Potent and Selective NIK Inhibitor for Modulating the Non-Canonical NF-κB Pathway

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Abstract

The non-canonical Nuclear Factor-κB (NF-κB) signaling pathway is a crucial regulator of specific immune functions, including lymphoid organogenesis and B-cell maturation, and its dysregulation is implicated in various inflammatory and autoimmune diseases, as well as malignancies. A central kinase in this pathway, NF-κB-inducing kinase (NIK), represents a key therapeutic target. This document provides a comprehensive technical overview of B022, a potent and selective small-molecule inhibitor of NIK. We detail the mechanism of the non-canonical NF-κB pathway, the specific action of B022, summarize its preclinical efficacy through quantitative data, and provide detailed protocols for key experimental assays. This guide is intended to equip researchers and drug developers with the critical information needed to investigate and leverage B022 as a tool for modulating the non-canonical NF-κB pathway.

The Non-Canonical NF-κB Signaling Pathway

The NF-κB family of transcription factors is essential for regulating a wide array of biological processes, including inflammation, immunity, and cell survival.[1] Activation of NF-κB is primarily controlled by two distinct signaling cascades: the canonical and the non-canonical pathways. While the canonical pathway responds to a broad range of stimuli, the non-canonical pathway is activated by a specific subset of ligands from the TNF receptor superfamily, such as B-cell activating factor (BAFF), CD40L, and lymphotoxin β (LTβR).[1][2][3]

The non-canonical pathway's central function is to activate p52/RelB NF-κB complexes.[4][5] This process is critically dependent on the kinase activity of NIK (NF-κB-inducing kinase).[1][4][6][7] In unstimulated cells, NIK is continuously targeted for proteasomal degradation by a complex consisting of TRAF2, TRAF3, and cellular inhibitor of apoptosis proteins (cIAPs).[2][4][5] Upon receptor ligation, this destruction complex is recruited to the receptor, leading to the degradation of TRAF3.[4][5] This event stabilizes NIK, allowing it to accumulate in the cytoplasm.[6]

Accumulated NIK then phosphorylates and activates IκB Kinase α (IKKα).[1][6][7] The activated IKKα, along with NIK itself, phosphorylates the C-terminus of the NF-κB2 precursor protein, p100.[2] This phosphorylation event signals for the ubiquitination and subsequent proteasomal processing of p100, which is cleaved into the mature p52 subunit.[1][4] The resulting p52/RelB heterodimer is then free to translocate to the nucleus and regulate the transcription of target genes involved in processes like B-cell survival and lymphoid organ development.[1]

Caption: The Non-Canonical NF-κB Signaling Pathway.

B022: A Selective Small-Molecule Inhibitor of NIK

B022 is a potent and selective small-molecule inhibitor of NF-κB-inducing kinase.[8][9][10] By directly targeting the kinase activity of NIK, B022 serves as a powerful chemical probe to investigate the non-canonical NF-κB pathway and as a potential therapeutic agent for diseases driven by aberrant NIK signaling.

Its mechanism of action is the direct blockade of NIK's catalytic function.[8] This inhibition prevents the downstream phosphorylation of IKKα and p100, thereby blocking the processing of p100 to p52 and halting the nuclear translocation of the active p52/RelB transcription factor complex.[1][11] Consequently, the expression of downstream inflammatory and developmental genes is suppressed.[8] The high selectivity of B022 for NIK makes it an invaluable tool for dissecting the specific roles of the non-canonical pathway, distinct from the canonical NF-κB pathway.[8]

Caption: Mechanism of Action of the NIK Inhibitor B022.

Preclinical Efficacy of B022

B022 has demonstrated significant efficacy in both in vitro and in vivo preclinical models, effectively suppressing the non-canonical NF-κB pathway and ameliorating disease pathology.

In Vitro Activity

The inhibitory potency of B022 against NIK has been quantified through biochemical and cell-based assays. It potently inhibits NIK kinase activity and subsequently blocks NIK-dependent signaling in various cell lines.

Parameter	Value	System / Cell Line	Key Findings	Reference
Kᵢ	4.2 nM	Biochemical Kinase Assay	High-affinity binding to NIK.	[8][9][10]
IC₅₀	15.1 nM	Biochemical Kinase Assay	Potent inhibition of NIK kinase activity.	[8][10]
p100 Processing	0.5 - 5 µM	Hepa1 cells	Dose-dependent suppression of NIK-induced p52 formation.	[1][8]
Gene Expression	0.5 - 5 µM	Hepa1 cells	Blocks NIK-induced expression of TNF-α, IL-6, iNOS, CCL2, and CXCL5.	[1][8]

In Vivo Efficacy

Animal studies have confirmed the therapeutic potential of B022 in models of liver injury and diabetes, demonstrating its ability to protect against NIK-driven pathology.

Animal Model	B022 Dosage	Key Findings	Reference
NIK-induced Liver Injury	30 mg/kg, IV, twice daily for 10 days	Completely prevents lethality, inhibits NIK-triggered liver inflammation and injury.	[8][12]
CCl₄-induced Liver Injury	30 mg/kg, IV	Protects against CCl₄-induced liver inflammation and injury.	[1][10]
Streptozotocin (STZ)-induced Diabetes	Not specified	Ameliorates STZ-induced β cell death and hyperglycemia.	[8][12]
NIK-induced β cell death	Not specified	Prevents NIK- or H₂O₂-induced β cell death.	[8][12]

Key Experimental Protocols

The following protocols are representative methodologies for evaluating the efficacy of B022.

In Vitro NIK Kinase Assay (Representative Protocol)

This assay measures the direct inhibitory effect of B022 on NIK's ability to phosphorylate a substrate.

• Reagents: Recombinant human NIK, kinase buffer (e.g., 25 mM HEPES pH 7.5, 10 mM MgCl₂, 0.5 mM EGTA, 0.1% BSA), ATP, and a suitable substrate (e.g., a peptide derived from p100 or a generic kinase substrate like Myelin Basic Protein).

• Procedure: a. Prepare serial dilutions of B022 in DMSO, then dilute into the kinase buffer. b. In a 96-well plate, add recombinant NIK and the substrate to each well containing either B022 or vehicle (DMSO). c. Pre-incubate for 15 minutes at room temperature to allow inhibitor binding. d. Initiate the reaction by adding a solution of ATP (e.g., [γ-³²P]ATP or cold ATP for antibody-based detection) to a final concentration near the Kₘ for NIK. e. Incubate for 30-60 minutes at 30°C. f. Terminate the reaction (e.g., by adding EDTA or spotting onto a phosphocellulose membrane).

• Detection: Quantify substrate phosphorylation. For radiolabeled assays, measure incorporated radioactivity using a scintillation counter. For non-radioactive assays (e.g., ADP-Glo™), measure the generated ADP signal according to the manufacturer's protocol.

• Analysis: Plot the percentage of inhibition against the log concentration of B022 and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Western Blot for p100/p52 Processing

This method is used to visually assess B022's ability to block NIK-mediated p100 processing in cells.

• Cell Culture and Treatment: a. Plate cells (e.g., mouse Hepa1 or human HEK293) at an appropriate density.[1] b. To induce the pathway, infect cells with an adenovirus expressing NIK (Ad-NIK) and a p100-expressing adenovirus.[1] c. Concurrently, treat cells with various concentrations of B022 (e.g., 0, 0.5, 5 µM) or vehicle control.[1][12] d. Incubate for 12-24 hours.

• Protein Extraction: a. Wash cells with ice-cold PBS. b. Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors. c. Scrape the cells, incubate on ice for 30 minutes, and clarify the lysate by centrifugation (e.g., 14,000 x g for 15 min at 4°C). d. Determine protein concentration using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting: a. Denature 20-40 µg of protein per sample by boiling in Laemmli sample buffer. b. Separate proteins on an 8-10% SDS-polyacrylamide gel. c. Transfer proteins to a PVDF or nitrocellulose membrane. d. Block the membrane for 1 hour at room temperature in 5% non-fat milk or BSA in Tris-buffered saline with 0.1% Tween-20 (TBST). e. Incubate the membrane overnight at 4°C with a primary antibody specific for NF-κB2 that detects both p100 (~120 kDa) and p52 (~52 kDa) (e.g., Cell Signaling Technology #4882).[13][14] f. Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. g. Wash again and detect bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. A loading control (e.g., β-actin or GAPDH) should be probed on the same membrane.

References

• 1. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 2. Frontiers | The Therapeutic Potential of Targeting NIK in B Cell Malignancies [frontiersin.org]
• 3. Mouse model of carbon tetrachloride induced liver fibrosis: Histopathological changes and expression of CD133 and epidermal growth factor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Increased Carbon Tetrachloride-Induced Liver Injury and Fibrosis in FGFR4-Deficient Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ndineuroscience.com [ndineuroscience.com]
• 6. animal.research.wvu.edu [animal.research.wvu.edu]
• 7. apps.dtic.mil [apps.dtic.mil]
• 8. Pharmacological inhibition of NF-κB-inducing kinase (NIK) with small molecules for the treatment of human diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Kinase Assay for Measuring the Activity of the NIK-IKK1 Complex Induced via the Noncanonical NF-κB Pathway | Springer Nature Experiments [experiments.springernature.com]
• 10. researchgate.net [researchgate.net]
• 11. NFkB p100/p52 Antibody - Novatein Biosciences [novateinbio.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. NF-kappaB2 p100/p52 Antibody | Cell Signaling Technology [cellsignal.com]
• 14. media.cellsignal.com [media.cellsignal.com]

B022: A Potent and Selective Chemical Probe for NF-κB Inducing Kinase (NIK) Activity

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

B022 is a small molecule inhibitor of NF-κB-inducing kinase (NIK), a critical component of the non-canonical NF-κB signaling pathway.[1] This pathway is implicated in a variety of physiological and pathological processes, including immune regulation, inflammation, and the development of certain cancers. As a potent and selective chemical probe, B022 serves as an invaluable tool for elucidating the biological functions of NIK and for validating it as a therapeutic target. This technical guide provides a comprehensive overview of B022, including its biochemical activity, cellular effects, and detailed protocols for its use in key experimental assays.

Quantitative Data Summary

The following tables summarize the key quantitative data for B022's activity against NIK.

Parameter	Value	Reference
Ki (Inhibition Constant)	4.2 nM	[1][2]
IC50 (Half-maximal Inhibitory Concentration)	15.1 nM	[1][2]

Table 1: Biochemical Potency of B022 against NIK.

In Vivo Model	Dosage	Effect	Reference
STOP-NIK Male Mice	30 mg/kg (intravenous, twice daily for 10 days)	Inhibits NIK-triggered liver inflammation and injury.	[2]
CCl4-induced Liver Injury	Not specified	Protects against liver inflammation and injury.	[1]

Table 2: In Vivo Efficacy of B022.

Signaling Pathway

The non-canonical NF-κB pathway is initiated by a subset of tumor necrosis factor (TNF) receptor superfamily members. This leads to the stabilization and accumulation of NIK, which in turn phosphorylates and activates IκB kinase α (IKKα). Activated IKKα then phosphorylates the NF-κB2 precursor protein p100, leading to its ubiquitination and proteasomal processing into the mature p52 subunit. The p52 subunit then translocates to the nucleus, typically as a heterodimer with RelB, to regulate the expression of target genes involved in inflammation and immunity. B022 exerts its effect by directly inhibiting the kinase activity of NIK, thereby preventing the downstream signaling cascade.

Non-canonical NF-κB signaling pathway and the inhibitory action of B022.

Experimental Protocols

In Vitro NIK Kinase Assay

This assay measures the ability of B022 to inhibit NIK-mediated phosphorylation of a substrate in a cell-free system.

Materials:

• Recombinant human NIK enzyme

• Kinase buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT)

• ATP

• Substrate (e.g., a peptide or protein substrate for NIK)

• B022 (dissolved in DMSO)

• ADP-Glo™ Kinase Assay Kit (Promega) or similar detection reagent

• 384-well plates

Procedure:

• Prepare serial dilutions of B022 in kinase buffer.

• Add 1 µL of the B022 dilution or DMSO (vehicle control) to the wells of a 384-well plate.

• Add 2 µL of NIK enzyme to each well.

• Add 2 µL of a substrate/ATP mix to initiate the reaction. The final ATP concentration should be at or near the Km for NIK.

• Incubate the plate at room temperature for 60 minutes.

• Add 5 µL of ADP-Glo™ Reagent and incubate for 40 minutes at room temperature.

• Add 10 µL of Kinase Detection Reagent and incubate for 30 minutes at room temperature.

• Measure luminescence using a plate reader.

• Calculate the percent inhibition for each B022 concentration and determine the IC50 value by fitting the data to a dose-response curve.

Workflow for the in vitro NIK kinase assay.

Cellular Assay: Inhibition of p100 to p52 Processing

This western blot-based assay assesses the ability of B022 to inhibit NIK-dependent processing of p100 to p52 in a cellular context.

Materials:

• Hepa1 cells (or other suitable cell line)

• Cell culture medium and supplements

• Adenovirus expressing NIK (Ad-NIK) or other means of inducing NIK expression

• B022 (dissolved in DMSO)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies: anti-NF-κB2 (p100/p52) and a loading control (e.g., anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed Hepa1 cells in culture plates and allow them to adhere.

• Treat cells with varying concentrations of B022 (e.g., 0, 0.5, 5 µM) for a specified time (e.g., 12 hours).[2]

• Induce NIK expression (e.g., by infecting with Ad-NIK) during the B022 treatment period.

• Lyse the cells in lysis buffer and determine the protein concentration of the lysates.

• Perform SDS-PAGE and transfer the proteins to a PVDF membrane.

• Block the membrane and then incubate with the primary anti-NF-κB2 antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the chemiluminescent signal using an imaging system.

• Strip the membrane (if necessary) and re-probe with the loading control antibody.

• Quantify the band intensities for p100 and p52 and normalize to the loading control.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]

The Discovery and Development of B022: A Technical Guide to a Foundational NIK Inhibitor

Introduction

NF-κB-inducing kinase (NIK), a central node in the noncanonical NF-κB signaling pathway, has emerged as a significant therapeutic target for a range of human diseases, including inflammatory conditions, autoimmune disorders, and certain cancers.[1][2] The noncanonical NF-κB pathway is crucial for the development and function of immune cells and lymphoid organs.[2] Overactivation of NIK is implicated in the pathogenesis of these diseases, making the development of specific inhibitors a key focus of drug discovery.[1][3]

This technical guide details the discovery and development of B022, a potent and selective small-molecule inhibitor of NIK. B022 has been instrumental as a chemical probe to elucidate the physiological and pathological roles of NIK, particularly in liver disease, and has served as a foundational scaffold for the design of next-generation inhibitors.[4][5][6]

Mechanism of Action: Targeting the Core of Noncanonical NF-κB Signaling

B022 functions as a potent and selective ATP-competitive inhibitor of NIK.[7][8] Its primary mechanism involves binding to the ATP-binding site of the NIK kinase domain, thereby preventing the phosphorylation of its downstream substrate, IKKα (Inhibitor of Nuclear Factor Kappa-B Kinase alpha).[8]

In the noncanonical NF-κB pathway, the stabilization of NIK protein is a critical activation event.[9] In resting cells, NIK is continuously targeted for proteasomal degradation by a complex containing TRAF2, TRAF3, and cIAP1/2.[9] Upon stimulation by specific ligands (e.g., BAFF, CD40L, LTβ), this complex is disrupted, leading to NIK accumulation.[2][9] Stabilized NIK then phosphorylates and activates IKKα, which in turn phosphorylates the NF-κB2 precursor protein, p100.[9] This phosphorylation event triggers the ubiquitination and partial proteolysis of p100 into its active p52 form. The resulting p52/RelB heterodimer translocates to the nucleus to regulate the expression of target genes involved in inflammation and immunity.[9][10]

B022's inhibition of NIK effectively halts this cascade at its inception, preventing the processing of p100 to p52 and subsequent gene expression.[4][10] This targeted action has been demonstrated in multiple in vitro and in vivo models.[11]

B022 inhibits the noncanonical NF-κB pathway by blocking NIK-mediated signaling.

Quantitative Data Summary

B022 has been characterized as a highly potent inhibitor of NIK with significant activity in both enzymatic and cellular assays. The key quantitative metrics are summarized below.

Parameter	Value	Assay Type	Source
Binding Affinity (Ki)	4.2 nM	Enzymatic Assay	[7][12]
IC50	15.1 nM	Enzymatic Assay	[7]
Cellular Activity
p100-to-p52 Processing	Dose-dependent inhibition (0.5 - 5 µM)	Immunoblot in Hepa1 cells	[7][11]
NF-κB Reporter Activity	Dose-dependent inhibition (0.5 - 5 µM)	Luciferase Assay in HEK293 cells	[11]
Inflammatory Gene Expression	Complete blockage at 5 µM after 8h	qPCR in Hepa1 cells	[7][11]
In Vivo Efficacy
NIK-Induced Liver Injury	30 mg/kg (i.v.), twice daily	Mouse Model (STOP-NIK)	[11]
CCl4-Induced Liver Injury	25 mg/kg (i.v.), at 0, 3, 6, 9h post-CCl4	Mouse Model (C57BL/6)	[11]

Note: IC50 and Ki values can vary between experiments and should be interpreted in the context of the specific assay conditions used.[13]

Experimental Protocols

The characterization of B022 involved a series of key in vitro and in vivo experiments to establish its potency, selectivity, and therapeutic potential.

In Vitro Kinase Inhibition Assay (General Protocol)

While the specific high-throughput screen that identified B022 is not detailed in the provided results, its inhibitory constants (Ki, IC50) were determined using standard kinase assays.

• Objective: To quantify the direct inhibitory effect of B022 on NIK's enzymatic activity.

• Materials: Recombinant human NIK enzyme, ATP, a suitable kinase substrate (e.g., a generic peptide or IKKα fragment), and a detection system (e.g., ADP-Glo™ Kinase Assay).

• Methodology:

  • A dilution series of B022 is prepared in DMSO and added to microplate wells.

  • Recombinant NIK enzyme is added to the wells and incubated with the compound.

  • The kinase reaction is initiated by adding a mixture of the kinase substrate and ATP.

  • The reaction is allowed to proceed for a defined period at a controlled temperature.

  • The reaction is stopped, and the amount of product (phosphorylated substrate or ADP) is quantified using a luminescence- or fluorescence-based detection method.

  • IC50 values are calculated by fitting the dose-response data to a four-parameter logistic curve. Ki values are determined using the Cheng-Prusoff equation, requiring experiments at multiple ATP concentrations.

Cell-Based Assays

This assay directly measures the ability of B022 to inhibit NIK's function in a cellular context.[11]

• Cell Line: Hepa1 (murine hepatoma) cells.[11]

• Protocol:

  • Hepa1 cells are cultured in DMEM at 37°C in 5% CO2.[11]

  • To induce the pathway, cells are infected with adenoviruses expressing Flag-tagged NIK and p100.[11]

  • Concurrently with infection, cells are treated with varying concentrations of B022 (e.g., 0, 0.5, 5 µM) or vehicle (DMSO).[11]

  • After a 12-hour incubation period, cells are harvested and lysed.[11]

  • Total protein is quantified, and equal amounts are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is immunoblotted using primary antibodies against NF-κB2 (to detect both p100 and p52), Flag (to confirm NIK expression), and a loading control (e.g., tubulin).[11]

  • Blots are then incubated with appropriate secondary antibodies and visualized using chemiluminescence. A reduction in the p52 band relative to the p100 band indicates inhibition.

Workflow for assessing B022's effect on p100-to-p52 processing.

This assay measures the transcriptional activity of the p52/RelB complex.[11]

• Cell Line: HEK293 cells.[11]

• Protocol:

  • HEK293 cells are seeded in 24-well plates.[10]

  • Cells are co-transfected with a plasmid containing a NIK expression cassette and an NF-κB luciferase reporter plasmid. A β-galactosidase (β-Gal) plasmid is often co-transfected for normalization.[11]

  • Approximately 12 hours post-transfection, the medium is replaced with fresh medium containing B022 at various concentrations (e.g., 0, 0.5, 5 µM).[11]

  • Cells are incubated for an additional 36 hours.[11]

  • Cells are lysed, and luciferase and β-Gal activities are measured using a luminometer.[11]

  • Luciferase activity is normalized to β-Gal activity to control for transfection efficiency and cell viability.[11]

In Vivo Efficacy Models

This model tests B022's ability to protect against liver damage caused specifically by NIK overexpression.[11]

• Animal Model: STOP-NIK mice (C57BL/6 background), where a loxP-flanked STOP cassette prevents NIK expression until Cre recombinase is introduced.[11]

• Protocol:

  • Liver-specific NIK overexpression is induced in 8-week-old male STOP-NIK mice via tail vein injection of an adenovirus expressing Cre recombinase (Ad-Cre).[11]

  • Immediately following Ad-Cre injection, mice are treated with B022 (30 mg/kg body weight) or vehicle, administered via tail vein injection twice daily for 10 days.[11]

  • Animal survival is monitored. For mechanistic studies, mice are euthanized, and blood and liver samples are collected.

  • Plasma is analyzed for alanine (B10760859) aminotransferase (ALT) activity, a key biomarker of liver injury.[11][14]

  • Liver tissue is used for histological analysis and gene expression studies.

This model assesses the efficacy of B022 in a toxin-induced model of acute liver injury where NIK is known to be pathologically activated.[4][11]

• Animal Model: Wild-type C57BL/6 mice.[11]

• Protocol:

  • Mice are given a single intraperitoneal injection of CCl4 (2.5 ml/kg body weight, diluted in olive oil).[11]

  • B022 (25 mg/kg body weight) or vehicle is administered via tail vein injection at 0, 3, 6, and 9 hours after the CCl4 injection.[11]

  • Mice are euthanized 12 hours after CCl4 administration.[11]

  • Blood and liver samples are collected.

  • Plasma ALT levels are measured to quantify liver damage.[11]

  • Liver tissue is analyzed for levels of reactive oxygen species (ROS) and the expression of inflammatory genes (e.g., iNOS) by qPCR.[11]

Logical flow from B022 administration to therapeutic effect.

Preclinical Applications and Future Directions

B022 has been pivotal in validating NIK as a therapeutic target for liver disease. Studies have shown that B022 administration can protect the liver from toxin-induced inflammation, oxidative stress, and injury.[4][7] In mouse models, B022 treatment ameliorated both NIK- and CCl4-induced liver damage, significantly reducing ALT levels and preventing death in NIK-overexpressing mice.[11]

Despite its potent in vitro activity and in vivo proof-of-concept efficacy, the development of B022 itself has been limited by poor pharmacokinetic properties, which necessitate frequent intravenous administration for sustained in vivo effects.[9][11] This limitation has positioned B022 primarily as a tool compound rather than a clinical candidate.

However, the structural framework of B022 has been invaluable. Its discovery spurred further medicinal chemistry efforts, leading to the development of next-generation NIK inhibitors with improved drug-like properties.[3] For example, a structure-based scaffold-hopping approach using B022 as a template led to the design of compound 54, a novel NIK inhibitor with significant potential for sepsis therapy.[5][6][8]

Conclusion

The discovery and comprehensive characterization of B022 represent a milestone in the field of noncanonical NF-κB signaling. As a potent and selective NIK inhibitor, it has provided unequivocal evidence for the therapeutic potential of targeting NIK in inflammatory liver diseases.[4][10] The detailed experimental protocols and quantitative data associated with B022 have established a robust framework for evaluating future NIK inhibitors. While its own clinical development is unlikely due to pharmacokinetic challenges, B022 remains a critical tool for researchers and a foundational success story that continues to guide the development of new, improved NIK-targeting therapeutics.[3][5]

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Pharmacological inhibition of NF-κB-inducing kinase (NIK) with small molecules for the treatment of human diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A small-molecule inhibitor of NF-κB-inducing kinase (NIK) protects liver from toxin-induced inflammation, oxidative stress, and injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Design, Synthesis, and Biological Evaluation of a Novel NIK Inhibitor with Anti-Inflammatory and Hepatoprotective Effects for Sepsis Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. tandfonline.com [tandfonline.com]
• 9. Frontiers | The Therapeutic Potential of Targeting NIK in B Cell Malignancies [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 12. selleckchem.com [selleckchem.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for B022, a Selective NIK Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

B022 is a potent and selective small molecule inhibitor of NF-κB-inducing kinase (NIK), a key regulator of the non-canonical NF-κB signaling pathway.[1][2][3] With a Ki of 4.2 nM and an IC50 of 15.1 nM, B022 serves as a valuable chemical probe for investigating the physiological and pathological roles of NIK.[1][2] In vitro and in vivo studies have demonstrated its ability to protect the liver from toxin-induced inflammation, oxidative stress, and injury by inhibiting the NIK signaling pathway.[1][3] These application notes provide detailed protocols for in vitro studies to evaluate the efficacy and mechanism of action of B022.

Quantitative Data Summary

The following table summarizes the key quantitative data reported for the in vitro activity of B022.

Parameter	Value	Cell Line/System	Reference
Ki (Inhibitor Constant)	4.2 nM	Purified NIK Enzyme	[2]
IC50 (Half-maximal Inhibitory Concentration)	15.1 nM	NIK Kinase Assay	[1]
Effective Concentration for p52 Suppression	0-5 µM	Hepa1 cells	[1]
Effective Concentration for Gene Expression Inhibition	0-5 µM	Hepa1 cells	[1]
Solubility in DMSO	80 mg/mL (201.06 mM)	N/A	[2]

Signaling Pathway of B022 Inhibition

The diagram below illustrates the mechanism by which B022 inhibits the non-canonical NF-κB signaling pathway. B022 directly targets and inhibits NIK, preventing the subsequent phosphorylation and processing of p100 to p52. This, in turn, blocks the nuclear translocation of p52/RelB heterodimers and the transcription of target inflammatory genes.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. A small-molecule inhibitor of NF-κB-inducing kinase (NIK) protects liver from toxin-induced inflammation, oxidative stress, and injury - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for B022 in In Vivo Mouse Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dosage and administration of B022, a potent inhibitor of human RAD51 recombinase, in in vivo mouse models. The information is intended to guide researchers in designing and executing experiments to evaluate the efficacy of B022 as a potential anti-cancer agent, particularly in combination with DNA-damaging chemotherapeutics.

Overview and Mechanism of Action

B022 is a small molecule inhibitor that specifically targets human RAD51, a key protein in the homologous recombination (HR) pathway responsible for the repair of DNA double-strand breaks.[1][2][3] By inhibiting RAD51, B022 disrupts the repair of DNA damage, thereby sensitizing cancer cells to the cytotoxic effects of DNA-damaging agents like cisplatin (B142131).[1][2][3] In preclinical mouse xenograft models, B022 has been shown to significantly enhance the therapeutic efficacy of cisplatin against breast cancer and melanoma.[4][5] While B022 alone does not typically inhibit tumor growth, its synergistic effect with chemotherapeutic agents makes it a promising candidate for combination cancer therapies.[4][6][7]

B022 Signaling Pathway

The diagram below illustrates the targeted signaling pathway of B022. Under normal conditions, DNA damage, such as that induced by cisplatin, activates the homologous recombination pathway. RAD51 forms foci at the sites of damage to initiate repair. B022 inhibits this process, leading to an accumulation of unrepaired DNA damage and subsequent cell death.

Caption: B022 inhibits RAD51-mediated DNA repair, leading to apoptosis.

Quantitative Data Summary

The following table summarizes the quantitative data for B022 dosage and its effects in combination with cisplatin in mouse xenograft models.

Parameter	Vehicle Control	B022 Alone	Cisplatin Alone	B022 + Cisplatin	Reference
B022 Dosage	Vehicle	50 mg/kg	Vehicle	50 mg/kg	[4][5]
Cisplatin Dosage	Normal Saline	Normal Saline	4 mg/kg	4 mg/kg	[4]
Administration Route	Intraperitoneal (I.P.)	Intraperitoneal (I.P.)	Intraperitoneal (I.P.)	Intraperitoneal (I.P.)	[4][5]
Treatment Schedule	Days 11, 13, 15, 17 post-inoculation	Days 11, 13, 15, 17 post-inoculation	Days 11, 13, 15, 17 post-inoculation	Days 11, 13, 15, 17 post-inoculation	[4]
Tumor Growth Inhibition	0%	No inhibition	33%	66%	[4][6][7]
Tolerability	-	Tolerated up to 50 mg/kg with no obvious body weight loss	-	-	[4][6][7]

Experimental Protocols

B022 Formulation for In Vivo Administration

B022 has low aqueous solubility, requiring a specific vehicle for dissolution. The following formulation has been successfully used for intraperitoneal injections in mice.

Materials:

• B022 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Cremophor EL

• Normal Saline (0.9% NaCl), sterile

Protocol:

• Prepare the vehicle by mixing Cremophor EL, DMSO, and Normal Saline in a 1:1:3 ratio.[5]

• Dissolve the B022 powder in the vehicle to achieve the desired final concentration for injection.

• Ensure the solution is clear and homogenous. Gentle warming or sonication may be used to aid dissolution.

• Prepare the formulation fresh before each injection.

Alternative Formulation: A solution of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline has also been suggested for in vivo use.[7]

Breast Cancer Xenograft Mouse Model Protocol

This protocol details the establishment of a human breast cancer xenograft model and subsequent treatment with B022 and cisplatin.

Materials:

• MDA-MB-231 human breast cancer cells

• Female athymic nude mice (6-8 weeks old)

• Matrigel

• Phosphate-buffered saline (PBS), sterile

• B022, formulated as described above

• Cisplatin, dissolved in normal saline

• Calipers for tumor measurement

Protocol:

• Cell Preparation: Culture MDA-MB-231 cells in appropriate media. Harvest cells at 80-90% confluency, wash with PBS, and resuspend in a 1:1 mixture of serum-free medium and Matrigel to a final concentration of 5 x 10^6 cells per 100 µL.[8]

• Tumor Implantation: Anesthetize the mice. Subcutaneously inject 100 µL of the cell suspension into the flank of each mouse.[8]

• Tumor Growth Monitoring: Monitor mice for tumor growth. Begin treatment when tumors reach a palpable size (e.g., 100-200 mm³).[8] Measure tumor volume with calipers 2-3 times per week using the formula: (Length x Width²) / 2.[8]

• Treatment Administration:

  • On days 11, 13, 15, and 17 post-tumor cell inoculation, administer B022 (50 mg/kg) or the vehicle control via intraperitoneal injection.[4]

  • Three hours after the B022 or vehicle injection, administer cisplatin (4 mg/kg) or normal saline via intraperitoneal injection.[4]

Experimental Workflow Diagram

The following diagram outlines the key steps in a typical in vivo efficacy study of B022 in a xenograft mouse model.

Caption: Workflow for evaluating B022 efficacy in a mouse xenograft model.

References

• 1. A Small Molecule Inhibitor of Human RAD51 Potentiates Breast Cancer Cell Killing by Therapeutic Agents in Mouse Xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A small molecule inhibitor of human RAD51 potentiates breast cancer cell killing by therapeutic agents in mouse xenografts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Small Molecule Inhibitor of Human RAD51 Potentiates Breast Cancer Cell Killing by Therapeutic Agents in Mouse Xenografts | PLOS One [journals.plos.org]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. Xenograft mice experiment [bio-protocol.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. RAD51 Inhibitor B02 | Apoptosis | DNA/RNA Synthesis | TargetMol [targetmol.com]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for the NIK Inhibitor B022

For Researchers, Scientists, and Drug Development Professionals

Introduction

B022 is a potent and selective small molecule inhibitor of NF-κB-inducing kinase (NIK), a key serine/threonine kinase in the non-canonical NF-κB signaling pathway.[1][2][3] With a Ki of 4.2 nM, B022 offers a valuable tool for investigating the roles of NIK in various physiological and pathological processes, including inflammation, immune responses, and liver injury.[1] These application notes provide detailed information on the solubility of B022, protocols for its use in cell-based assays, and an overview of the signaling pathway it modulates.

Data Presentation: B022 Solubility

The solubility of B022 is a critical consideration for its effective use in in vitro and in vivo studies. The following table summarizes the solubility of B022 in common laboratory solvents. It is recommended to use fresh, anhydrous DMSO for preparing stock solutions to ensure maximum solubility.

Solvent	Solubility (mg/mL)	Molar Equivalent (mM)	Notes
DMSO	80 - 250	201.06 - 628.33	High solubility. Ultrasonic treatment may be required for complete dissolution.
Ethanol	5	12.57	Limited solubility.
Water	Insoluble	-	B022 is practically insoluble in aqueous solutions alone.

Data compiled from commercially available information.

For in vivo studies, co-solvent formulations are necessary to achieve a clear solution. A common formulation involves a step-wise addition of solvents, for example: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

Signaling Pathway

B022 targets NF-κB-inducing kinase (NIK), a central component of the non-canonical NF-κB pathway. This pathway is activated by a subset of tumor necrosis factor receptor (TNFR) superfamily members, such as BAFF-R and LTβR. In unstimulated cells, NIK is continuously targeted for degradation. Upon receptor stimulation, NIK stabilizes and accumulates, leading to the phosphorylation and activation of IκB kinase α (IKKα). Activated IKKα then phosphorylates the C-terminus of p100 (NFKB2), triggering its ubiquitination and proteasomal processing into the mature p52 subunit. The resulting p52/RelB heterodimer translocates to the nucleus to regulate the expression of target genes involved in secondary lymphoid organ development, B-cell survival and maturation, and inflammation.

Caption: Non-canonical NF-κB signaling pathway and B022 inhibition.

Experimental Protocols

The following are generalized protocols for assessing the activity of B022 in cell culture. Specific parameters such as cell type, seeding density, and incubation times should be optimized for your experimental system.

Protocol 1: Preparation of B022 Stock Solution

Objective: To prepare a high-concentration stock solution of B022 in DMSO for subsequent dilution in cell culture media.

Materials:

• B022 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

Procedure:

• Allow the B022 vial to equilibrate to room temperature before opening.

• Weigh the desired amount of B022 powder in a sterile microcentrifuge tube.

• Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM or 20 mM).

• Vortex thoroughly to dissolve the compound. If necessary, use an ultrasonic bath for a few minutes to ensure complete dissolution.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C or -80°C for long-term storage.

Protocol 2: Western Blot Analysis of p100/p52 Processing

Objective: To determine the effect of B022 on the processing of p100 to p52 in a relevant cell line.

Materials:

• Hepa1 or other suitable cell line

• Complete cell culture medium

• B022 stock solution

• Stimulus for the non-canonical NF-κB pathway (e.g., BAFF, LTα1β2)

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer buffer and membranes (e.g., PVDF)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-NFKB2 for p100/p52, and a loading control like anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Seeding: Seed cells in a multi-well plate at a density that will result in 70-80% confluency at the time of harvest.

• Cell Treatment:

  • Pre-treat the cells with various concentrations of B022 (e.g., 0, 0.5, 1, 5 µM) for 1-2 hours.

  • Add the appropriate stimulus to induce the non-canonical NF-κB pathway.

  • Incubate for the desired time (e.g., 12-24 hours).

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Add lysis buffer to each well and incubate on ice.

  • Scrape the cells and collect the lysate.

  • Centrifuge to pellet cell debris and collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate.

• Western Blotting:

  • Prepare protein samples with loading dye and denature by heating.

  • Load equal amounts of protein onto an SDS-PAGE gel.

  • Separate proteins by electrophoresis.

  • Transfer the proteins to a membrane.

  • Block the membrane with blocking buffer.

  • Incubate with the primary antibody against NFKB2.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

  • Wash the membrane and add the chemiluminescent substrate.

  • Visualize the bands corresponding to p100 and p52 using a chemiluminescence imaging system.

  • Strip and re-probe the membrane for a loading control.

• Data Analysis: Quantify the band intensities and determine the ratio of p52 to p100 to assess the inhibitory effect of B022.

Protocol 3: NF-κB Luciferase Reporter Assay

Objective: To quantify the transcriptional activity of the p52/RelB complex in response to a stimulus and its inhibition by B022.

Materials:

• HEK293T or other suitable cell line

• NF-κB luciferase reporter plasmid (containing NF-κB response elements)

• Control plasmid (e.g., Renilla luciferase for normalization)

• Transfection reagent

• Complete cell culture medium

• B022 stock solution

• Stimulus for the non-canonical NF-κB pathway

• Luciferase assay reagent

• Luminometer

Procedure:

• Transfection:

  • Co-transfect the cells with the NF-κB luciferase reporter plasmid and the control plasmid using a suitable transfection reagent according to the manufacturer's protocol.

  • Plate the transfected cells in a white, opaque 96-well plate.

• Cell Treatment:

  • Allow the cells to recover and express the reporters (typically 24 hours).

  • Pre-treat the cells with various concentrations of B022 for 1-2 hours.

  • Add the stimulus to the appropriate wells.

  • Incubate for an optimized duration (e.g., 6-24 hours).

• Luciferase Assay:

  • Lyse the cells according to the luciferase assay kit manufacturer's instructions.

  • Measure the firefly and Renilla luciferase activities using a luminometer.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.

  • Calculate the fold induction of NF-κB activity by the stimulus relative to the unstimulated control.

  • Determine the dose-dependent inhibition of NF-κB activity by B022.

Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the efficacy of B022 in a cell-based assay.

Caption: General workflow for a cell-based assay with B022.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 3. A small-molecule inhibitor of NF-κB-inducing kinase (NIK) protects liver from toxin-induced inflammation, oxidative stress, and injury - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Utilizing B022 for the Study of Toxin-Induced Liver Damage

For Researchers, Scientists, and Drug Development Professionals

Introduction

Toxin-induced liver damage is a significant area of study in toxicology and drug development, with researchers continuously seeking effective protective agents and a deeper understanding of the underlying molecular mechanisms. B022, a potent and selective small-molecule inhibitor of NF-κB-inducing kinase (NIK), has emerged as a valuable research tool in this field.[1] By targeting the non-canonical NF-κB pathway, B022 offers a specific mechanism to investigate the roles of inflammation and oxidative stress in the pathogenesis of liver injury.[1][2]

These application notes provide a comprehensive guide for utilizing B022 in preclinical studies of toxin-induced liver damage, with a primary focus on the well-established carbon tetrachloride (CCl₄)-induced liver injury model. Detailed protocols for in vitro and in vivo experiments, along with data presentation and analysis, are provided to facilitate the integration of B022 into your research workflow.

Mechanism of Action of B022 in Liver Protection

B022 exerts its hepatoprotective effects by specifically inhibiting NF-κB-inducing kinase (NIK), a central component of the non-canonical NF-κB signaling pathway. In the context of liver injury, toxins can trigger the activation of this pathway, leading to a cascade of inflammatory and pro-fibrotic events.

The key steps in the NIK-mediated signaling pathway and the inhibitory action of B022 are as follows:

• NIK Stabilization: In response to cellular stress induced by toxins, NIK protein stabilizes and accumulates in the cytoplasm.

• IKKα Activation: Stabilized NIK phosphorylates and activates IκB kinase α (IKKα).

• p100 Processing: Activated IKKα then phosphorylates the NF-κB precursor protein p100.

• p52 Generation: This phosphorylation event leads to the proteolytic processing of p100 into its active form, p52.

• Nuclear Translocation and Gene Expression: The p52 subunit forms a heterodimer with RelB, which then translocates to the nucleus and induces the expression of a battery of pro-inflammatory and pro-fibrotic genes.[1][2]

B022, with a high affinity for NIK (Ki of 4.2 nM), directly binds to and inhibits its kinase activity.[3] This action prevents the downstream phosphorylation cascade, thereby blocking the generation of p52 and the subsequent expression of inflammatory mediators. This ultimately leads to a reduction in inflammation, oxidative stress, and hepatocyte damage.[1][2]

References

• 1. A small-molecule inhibitor of NF-κB-inducing kinase (NIK) protects liver from toxin-induced inflammation, oxidative stress, and injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bicellscientific.com [bicellscientific.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for B02 Treatment in Primary Hepatocyte Cultures

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive guide for the utilization of B02, a potent and selective inhibitor of RAD51 recombinase, in primary hepatocyte cultures. RAD51 is a key protein in the homologous recombination (HR) pathway, essential for the repair of DNA double-strand breaks (DSBs). While extensively studied in the context of cancer therapy, the role of RAD51 and the effects of its inhibition in quiescent, differentiated cells like primary hepatocytes are less understood. Recent research involving hepatocyte-specific deletion of RAD51 in mice has revealed its critical role in maintaining liver homeostasis, with its absence leading to liver fibrosis and a pro-inflammatory environment. This suggests that inhibiting RAD51 with B02 in primary hepatocytes could be a valuable tool to study DNA repair mechanisms, cellular senescence, and the pathogenesis of liver diseases.

B02 acts by disrupting the binding of RAD51 to DNA, thereby inhibiting the formation of the RAD51-ssDNA nucleofilament, a critical step in homologous recombination[1]. These notes offer a starting point for investigating the effects of B02 on primary hepatocytes, with the acknowledgment that these protocols, derived from studies on other cell types, will likely require optimization.

Quantitative Data Summary

The following table summarizes the in vitro activity of B02 from studies in various cell lines. It is important to note that the IC50 values can vary depending on the cell type, assay conditions (e.g., cell density, incubation time), and the endpoint being measured.

Cell Line	Assay	IC50 (µM)	Reference
Human RAD51 (in vitro)	FRET-based DNA strand exchange	27.4	[2][3]
E. coli RecA (in vitro)	FRET-based DNA strand exchange	>250	[2]

Signaling Pathway

The following diagram illustrates the RAD51-mediated homologous recombination pathway and the proposed mechanism of action for the RAD51 inhibitor, B02.

B02 inhibits RAD51-mediated homologous recombination.

Experimental Protocols

The following protocols are provided as a starting point for researchers. Optimization of cell density, B02 concentration, and incubation times will be necessary for specific experimental goals.

Protocol 1: Isolation and Culture of Primary Hepatocytes

This protocol describes a standard two-step collagenase perfusion method for the isolation of primary hepatocytes from a rodent model.

Materials:

• Perfusion Buffer I (e.g., HBSS without Ca²⁺ and Mg²⁺, with EGTA)

• Perfusion Buffer II (e.g., HBSS with Ca²⁺ and Mg²⁺, with collagenase)

• Hepatocyte Wash Medium (e.g., DMEM with 10% FBS)

• Hepatocyte Plating Medium (e.g., William's E Medium with supplements)

• Collagen-coated culture plates

• Peristaltic pump and tubing

• Surgical instruments

Procedure:

• Anesthesia and Surgery: Anesthetize the animal according to approved institutional protocols. Perform a laparotomy to expose the portal vein.

• Perfusion: Cannulate the portal vein and initiate perfusion with Perfusion Buffer I at 37°C to clear the liver of blood.

• Digestion: Switch to Perfusion Buffer II containing collagenase and continue perfusion until the liver becomes soft and digested.

• Hepatocyte Isolation: Carefully excise the digested liver and transfer it to a petri dish containing cold Hepatocyte Wash Medium. Gently dissociate the liver to release the hepatocytes.

• Filtration and Purification: Filter the cell suspension through a cell strainer (e.g., 70-100 µm) to remove undigested tissue. Pellet the hepatocytes by centrifugation at low speed (e.g., 50 x g) for 3-5 minutes. Discard the supernatant containing non-parenchymal cells.

• Washing: Gently resuspend the hepatocyte pellet in Wash Medium and repeat the centrifugation step to enrich for viable hepatocytes.

• Cell Counting and Plating: Determine cell viability and number using a trypan blue exclusion assay. Seed the hepatocytes onto collagen-coated plates in Hepatocyte Plating Medium at the desired density.

• Attachment and Maintenance: Allow cells to attach for 4-6 hours, then replace the medium with fresh Hepatocyte Maintenance Medium. Maintain the cultures by changing the medium every 24 hours.

Protocol 2: B02 Treatment of Primary Hepatocyte Cultures

This protocol outlines the general procedure for treating cultured primary hepatocytes with the RAD51 inhibitor B02.

Materials:

• Cultured primary hepatocytes (from Protocol 1)

• B02 stock solution (e.g., 10 mM in DMSO)

• Hepatocyte Maintenance Medium

• Vehicle control (DMSO)

Procedure:

• Prepare B02 Working Solutions: Prepare a series of dilutions of B02 from the stock solution in Hepatocyte Maintenance Medium to achieve the desired final concentrations. It is recommended to perform a dose-response experiment (e.g., 1 µM to 50 µM) to determine the optimal concentration for your specific cell line and experimental setup. Include a vehicle control (DMSO) at the same final concentration as the highest concentration of B02 used.

• Treatment: After allowing the primary hepatocytes to stabilize in culture (typically 24-48 hours post-plating), remove the old medium. Add the medium containing the different concentrations of B02 or the vehicle control to the respective wells.

• Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO₂.

• Downstream Analysis: Following incubation, cells can be harvested for various downstream assays, such as cell viability assays, western blotting for DNA damage markers (e.g., γH2AX), or gene expression analysis.

Protocol 3: Cell Viability Assay (MTT Assay)

This protocol describes a colorimetric assay to assess cell viability following B02 treatment.

Materials:

• Treated primary hepatocytes in a 96-well plate

• MTT solution (5 mg/mL in PBS)

• MTT solvent (e.g., DMSO or acidified isopropanol)

• Microplate reader

Procedure:

• Add MTT: At the end of the B02 treatment period, add MTT solution to each well (typically 10% of the culture volume) and incubate for 2-4 hours at 37°C.

• Solubilize Formazan (B1609692): Remove the medium and add MTT solvent to each well to dissolve the formazan crystals.

• Measure Absorbance: Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Express the results as a percentage of the vehicle-treated control.

Experimental Workflow

The following diagram provides a visual representation of a typical experimental workflow for studying the effects of B02 in primary hepatocyte cultures.

Workflow for B02 treatment in primary hepatocytes.

References

• 1. A Small Molecule Inhibitor of Human RAD51 Potentiates Breast Cancer Cell Killing by Therapeutic Agents in Mouse Xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: qPCR Analysis of Inflammatory Gene Expression Following B022 Administration

For Researchers, Scientists, and Drug Development Professionals

Introduction

B022 is a small molecule inhibitor of RAD51, a key protein in the homologous recombination pathway essential for DNA double-strand break repair.[1][2] Beyond its role in maintaining genomic stability, emerging evidence suggests a regulatory role for RAD51 in the inflammatory response.[3] Studies have demonstrated an interplay between RAD51 and the Nuclear Factor-kappa B (NF-κB) signaling pathway, a central regulator of inflammation.[4][5] The NF-κB pathway controls the expression of a wide array of pro-inflammatory genes, including cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), Interleukin-1beta (IL-1β), and the enzyme Cyclooxygenase-2 (COX-2).[6][7]

Inhibition of RAD51 by B022 is hypothesized to modulate the NF-κB signaling cascade, thereby altering the expression of these key inflammatory mediators. This application note provides a detailed protocol for utilizing quantitative Polymerase Chain Reaction (qPCR) to analyze the dose-dependent effects of B022 on the expression of critical pro-inflammatory genes in a model cellular system. The described methodologies will enable researchers to quantify the anti-inflammatory potential of B022 and elucidate its mechanism of action.

Data Presentation: Illustrative Quantitative Gene Expression Analysis

The following table summarizes hypothetical, yet representative, data for the relative gene expression changes in a lipopolysaccharide (LPS)-stimulated human macrophage cell line (e.g., THP-1) following a 24-hour treatment with B022. These values are presented as fold changes relative to the LPS-treated vehicle control group and are calculated using the 2-ΔΔCt method. It is important to note that these are illustrative data, and actual results may vary depending on the specific experimental conditions.

Table 1: Relative mRNA Expression of Pro-Inflammatory Genes in LPS-Stimulated Macrophages Treated with B022

Gene	Treatment	Concentration (µM)	Mean Fold Change (vs. LPS Control)	Standard Deviation
TNF-α	Vehicle (LPS)	-	1.00	0.12
B022 (LPS)	1	0.65	0.08
B022 (LPS)	10	0.32	0.05
B022 (LPS)	50	0.15	0.03
IL-6	Vehicle (LPS)	-	1.00	0.15
B022 (LPS)	1	0.78	0.10
B022 (LPS)	10	0.45	0.07
B022 (LPS)	50	0.21	0.04
IL-1β	Vehicle (LPS)	-	1.00	0.11
B022 (LPS)	1	0.85	0.09
B022 (LPS)	10	0.51	0.06
B022 (LPS)	50	0.28	0.05
COX-2	Vehicle (LPS)	-	1.00	0.18
B022 (LPS)	1	0.72	0.11
B022 (LPS)	10	0.39	0.08
B022 (LPS)	50	0.18	0.04

Experimental Protocols

This section provides a detailed methodology for the qPCR analysis of inflammatory gene expression following B022 administration.

I. Cell Culture and Treatment

Materials:

• Human monocytic cell line (e.g., THP-1)

• RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Phorbol 12-myristate 13-acetate (PMA) for monocyte differentiation

• Lipopolysaccharide (LPS)

• B022 (RAD51 Inhibitor)

• Dimethyl sulfoxide (B87167) (DMSO)

• 6-well cell culture plates

• Phosphate-Buffered Saline (PBS)

Protocol:

• Cell Seeding and Differentiation:

  • Seed THP-1 monocytes in 6-well plates at a density of 5 x 105 cells/well in complete RPMI-1640 medium.

  • Induce differentiation into macrophage-like cells by adding PMA to a final concentration of 100 ng/mL.

  • Incubate for 48 hours at 37°C in a 5% CO2 incubator.

  • After differentiation, remove the PMA-containing medium, wash the adherent macrophages gently with sterile PBS, and add fresh complete medium. Allow the cells to rest for 24 hours before treatment.

• B022 Preparation:

  • Prepare a 10 mM stock solution of B022 in sterile DMSO.

  • Prepare working solutions by diluting the stock solution in serum-free medium to the desired final concentrations (e.g., 1 µM, 10 µM, 50 µM). The final DMSO concentration in all wells should be consistent and not exceed 0.1%.

• Cell Treatment:

  • Inflammatory Stimulation: To induce an inflammatory response, stimulate the differentiated macrophages with LPS at a final concentration of 1 µg/mL for 4 hours.

  • B022 Treatment: Following LPS stimulation, replace the medium with fresh medium containing the different concentrations of B022 or the vehicle control (DMSO at the same final concentration as the highest B022 treatment).

  • Controls:

    • Untreated Control: Cells receiving fresh medium without LPS or B022.

    • Vehicle Control (LPS): Cells treated with LPS and the corresponding concentration of DMSO.

  • Incubate the cells for the desired time period (e.g., 24 hours).

II. RNA Extraction and cDNA Synthesis

Materials:

• TRIzol reagent or a commercial RNA extraction kit

• Chloroform

• Isopropanol

• 75% Ethanol (in RNase-free water)

• RNase-free water

• DNase I

• Reverse transcription kit

• Spectrophotometer (e.g., NanoDrop)

Protocol:

• RNA Extraction:

  • After treatment, aspirate the medium and wash the cells once with ice-cold PBS.

  • Lyse the cells directly in the wells by adding 1 mL of TRIzol reagent per well and scraping the cells.

  • Transfer the lysate to a microcentrifuge tube and proceed with RNA extraction according to the manufacturer's protocol (e.g., TRIzol or kit-based).

• DNase Treatment:

  • To remove any contaminating genomic DNA, treat the extracted RNA with DNase I according to the manufacturer's instructions.

• RNA Quantification and Quality Control:

  • Determine the concentration and purity of the RNA using a spectrophotometer. An A260/A280 ratio of ~2.0 is indicative of pure RNA.

  • Assess RNA integrity by running an aliquot on a 1% agarose (B213101) gel or using a bioanalyzer.

• cDNA Synthesis:

  • Synthesize first-strand complementary DNA (cDNA) from 1 µg of total RNA using a reverse transcription kit as per the manufacturer's protocol.

III. Quantitative PCR (qPCR)

Materials:

• cDNA template

• SYBR Green or TaqMan qPCR Master Mix

• Forward and reverse primers for target genes (TNF-α, IL-6, IL-1β, COX-2) and a housekeeping gene (e.g., GAPDH, ACTB)

• Nuclease-free water

• qPCR plates and seals

• Real-time PCR instrument

Protocol:

• Primer Design: Use validated primers for the target and housekeeping genes.

• qPCR Reaction Setup:

  • Prepare a master mix for each primer set containing qPCR master mix, forward and reverse primers, and nuclease-free water.

  • Aliquot the master mix into qPCR plate wells.

  • Add diluted cDNA to each well.

  • Run each sample in triplicate.

• Thermal Cycling:

  • A typical qPCR program includes an initial denaturation step (e.g., 95°C for 10 minutes), followed by 40 cycles of denaturation (e.g., 95°C for 15 seconds) and annealing/extension (e.g., 60°C for 60 seconds).

  • Include a melt curve analysis at the end of the run to verify the specificity of the amplified product when using SYBR Green.

IV. Data Analysis

• Determine the Cycle Threshold (Ct) values for each reaction.

• Calculate the ΔCt for each sample by subtracting the Ct value of the housekeeping gene from the Ct value of the target gene: ΔCt = Ct(target gene) - Ct(housekeeping gene)

• Calculate the ΔΔCt for each treatment group by subtracting the average ΔCt of the control group (LPS-treated vehicle) from the ΔCt of the treated sample: ΔΔCt = ΔCt(treated sample) - Average ΔCt(control group)

• Calculate the fold change in gene expression using the 2-ΔΔCt formula.

Visualizations

Caption: B022 inhibits RAD51, modulating the NF-κB pathway and inflammatory gene expression.

Caption: Workflow for qPCR analysis of inflammatory gene expression following B022 treatment.

References

• 1. Downregulation of Rad51 Expression and Activity Potentiates the Cytotoxic Effect of Osimertinib in Human Non-Small Cell Lung Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Selective inhibition of cyclooxygenase (COX)-2 reverses inflammation and expression of COX-2 and interleukin 6 in rat adjuvant arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. RAD51 Is Implicated in DNA Damage, Chemoresistance and Immune Dysregulation in Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Interplay of Rad51 with NF-κB Pathway Stimulates Expression of HIV-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Interplay of Rad51 with NF-κB pathway stimulates expression of HIV-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. NF-κB signaling in inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. brieflands.com [brieflands.com]

Technical Notes & Optimization

Technical Support Center: Improving B022 In Vivo Stability and Bioavailability

This technical support center is designed for researchers, scientists, and drug development professionals working with the NIK inhibitor, B022. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during in vivo experiments, with a focus on improving stability and bioavailability.

Frequently Asked Questions (FAQs)

Q1: We are observing high variability and poor efficacy of B022 in our animal studies. What could be the underlying cause?

A1: High variability and poor efficacy of B022 in vivo are often linked to its poor pharmacokinetic properties.[1] B022 is known to have challenges with in vivo stability and bioavailability, which can lead to inconsistent plasma concentrations and reduced exposure at the target site. It is crucial to optimize the formulation and administration route to ensure consistent and adequate drug levels.

Q2: What are the recommended formulation strategies to improve the oral bioavailability of B022?

A2: Due to its poor water solubility, formulation strategies are critical for enhancing the oral bioavailability of B022.[2] Consider the following approaches:

• Co-solvent Systems: Formulations using a combination of solvents can improve solubility. A common formulation for B022 involves a mixture of DMSO, PEG300, Tween-80, and saline.[3]

• Suspensions: Creating a homogenous suspension using agents like carboxymethylcellulose sodium (CMC-Na) can be effective for oral administration.[3]

• Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS) can enhance the solubility and absorption of poorly soluble drugs by forming microemulsions in the gastrointestinal tract.[2]

• Particle Size Reduction: Techniques like micronization or nanonization increase the surface area of the drug, which can improve its dissolution rate.[2]

Q3: How should I prepare B022 for intravenous administration to avoid precipitation?

A3: Precipitation upon intravenous injection is a common issue with poorly soluble compounds like B022. To minimize this risk:

• Use a well-tested co-solvent formulation, such as the one containing DMSO, PEG300, and Tween-80, diluted with an aqueous carrier like saline.[3]

• Ensure the final concentration of the organic solvent (e.g., DMSO) is low to prevent toxicity and precipitation in the bloodstream.

• Administer the formulation slowly and observe the animal for any signs of distress.

• If precipitation is suspected, consider filtering the formulation through a 0.22 µm syringe filter before injection, if the formulation allows.

Q4: What is the mechanism of action of B022?

A4: B022 is a potent and selective inhibitor of NF-κB-inducing kinase (NIK).[4][5] NIK is a key component of the non-canonical NF-κB signaling pathway. By inhibiting NIK, B022 prevents the processing of p100 to p52, which in turn blocks the nuclear translocation of p52/RelB heterodimers and the subsequent transcription of target genes involved in inflammation and immune responses.[4][6]

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during your in vivo experiments with B022.

Problem	Possible Cause(s)	Troubleshooting Steps
Precipitation of B022 in the formulation vial or upon dilution.	- The solubility limit of B022 in the chosen vehicle has been exceeded.- Temperature fluctuations affecting solubility.	- Try gentle warming and sonication to redissolve the compound.- Prepare a fresh formulation at a lower concentration.- Consider alternative formulation strategies with improved solubilizing capacity (e.g., SEDDS).[2]
Animal distress or mortality immediately following intravenous injection.	- Precipitation of the compound in the bloodstream causing an embolism.- Toxicity related to the formulation vehicle (e.g., high concentration of DMSO).	- Decrease the injection rate to allow for slower dilution in the blood.- Reduce the concentration of organic co-solvents in the final formulation.- Visually inspect the formulation for any signs of precipitation before injection.
Inconsistent or low plasma concentrations of B022 after oral gavage.	- Poor absorption from the gastrointestinal tract due to low solubility and/or dissolution rate.- Degradation of the compound in the acidic environment of the stomach.	- Optimize the oral formulation to enhance solubility and dissolution (see FAQs).- Consider using an enteric-coated formulation to protect the compound from stomach acid.- Ensure proper gavage technique to avoid accidental administration into the trachea.
Lack of a clear dose-response relationship in efficacy studies.	- Inconsistent bioavailability leading to variable drug exposure.- Saturation of absorption mechanisms at higher doses.	- Refine the formulation to achieve more predictable absorption.- Perform a pilot pharmacokinetic study to understand the dose-exposure relationship before proceeding with large-scale efficacy studies.- Consider an alternative route of administration, such as intraperitoneal or intravenous injection, for more direct and consistent drug delivery.

Quantitative Data Summary

Disclaimer: Publicly available peer-reviewed literature lacks specific quantitative pharmacokinetic data for B022. The following table presents a hypothetical but realistic profile for a small molecule inhibitor with poor in vivo stability and bioavailability, intended for illustrative purposes. Researchers should determine the actual pharmacokinetic parameters of their specific B022 formulation experimentally.

Parameter	Oral Administration (Hypothetical)	Intravenous Administration (Hypothetical)
Dose	10 mg/kg	2 mg/kg
Cmax (Maximum Plasma Concentration)	150 ng/mL	800 ng/mL
Tmax (Time to Cmax)	2 hours	0.25 hours
AUC (Area Under the Curve)	600 ngh/mL	900 ngh/mL
t½ (Half-life)	3 hours	2.5 hours
Bioavailability (F%)	13.3%	N/A

Experimental Protocols

Protocol 1: Pharmacokinetic Study of B022 in Mice via Oral Gavage

Objective: To determine the pharmacokinetic profile of B022 following oral administration in mice.

Materials:

• B022

• Vehicle for oral formulation (e.g., 0.5% CMC-Na in water, or a co-solvent system)

• Male C57BL/6 mice (8-10 weeks old)

• Oral gavage needles (20-22 gauge)

• Blood collection tubes (e.g., EDTA-coated)

• Centrifuge

• Equipment for plasma sample processing and storage (-80°C freezer)

• LC-MS/MS system for bioanalysis

Procedure:

• Animal Acclimation: Acclimate mice to the housing conditions for at least one week prior to the experiment.

• Fasting: Fast the mice for 4-6 hours before dosing, with free access to water.

• Formulation Preparation: Prepare the B022 formulation at the desired concentration. Ensure it is a homogenous solution or suspension.

• Dosing:

  • Weigh each mouse to determine the exact dosing volume.

  • Administer the B022 formulation via oral gavage. Record the exact time of administration for each animal.

• Blood Sampling:

  • Collect blood samples (approximately 50-100 µL) at predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose) via a suitable method (e.g., tail vein or saphenous vein).

  • Place blood samples into EDTA-coated tubes and keep on ice.

• Plasma Preparation:

  • Centrifuge the blood samples at 4°C to separate the plasma.

  • Carefully collect the plasma supernatant and transfer it to clean tubes.

• Sample Storage: Store the plasma samples at -80°C until bioanalysis.

• Bioanalysis:

  • Develop and validate a sensitive and specific LC-MS/MS method for the quantification of B022 in mouse plasma.

  • Analyze the plasma samples to determine the concentration of B022 at each time point.

• Data Analysis:

  • Plot the plasma concentration-time curve.

  • Calculate key pharmacokinetic parameters (Cmax, Tmax, AUC, t½) using appropriate software.

Protocol 2: Pharmacokinetic Study of B022 in Mice via Intravenous Injection

Objective: To determine the pharmacokinetic profile of B022 following intravenous administration in mice, which is necessary for calculating absolute bioavailability.

Materials:

• B022

• Vehicle for intravenous formulation (e.g., DMSO, PEG300, Tween-80, saline)

• Male C57BL/6 mice (8-10 weeks old)

• Insulin syringes with fine-gauge needles (e.g., 29-31 gauge)

• Mouse restrainer

• Heat lamp (optional, for tail vein dilation)

• Blood collection and processing supplies (as in Protocol 1)

• LC-MS/MS system

Procedure:

• Animal Preparation: Acclimate mice as described in Protocol 1.

• Formulation Preparation: Prepare the B022 formulation for intravenous injection. The formulation must be a clear, sterile solution.

• Dosing:

  • Weigh each mouse to calculate the precise injection volume.

  • Place the mouse in a restrainer. If necessary, warm the tail gently with a heat lamp to dilate the lateral tail veins.

  • Administer the B022 solution via the lateral tail vein. Record the exact time of injection.

• Blood Sampling:

  • Collect blood samples at appropriate time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-injection).

• Plasma Preparation and Storage: Follow steps 6 and 7 from Protocol 1.

• Bioanalysis: Use the validated LC-MS/MS method to quantify B022 in plasma.

• Data Analysis:

  • Plot the plasma concentration-time curve.

  • Calculate pharmacokinetic parameters.

  • If data from an oral administration study is available, calculate the absolute bioavailability (F%) using the formula: F% = (AUC_oral / Dose_oral) / (AUC_iv / Dose_iv) * 100.

Visualizations

Caption: Non-canonical NF-κB signaling pathway and the inhibitory action of B022.

References

• 1. Frontiers | The Therapeutic Potential of Targeting NIK in B Cell Malignancies [frontiersin.org]
• 2. hilarispublisher.com [hilarispublisher.com]
• 3. selleckchem.com [selleckchem.com]
• 4. A small-molecule inhibitor of NF-κB-inducing kinase (NIK) protects liver from toxin-induced inflammation, oxidative stress, and injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. deepblue.lib.umich.edu [deepblue.lib.umich.edu]

Technical Support Center: Optimizing B022 Concentration for Cell-Based Assays

Welcome to the technical support center for Compound B022. This guide provides detailed answers to frequently asked questions (FAQs) and troubleshooting advice to help researchers, scientists, and drug development professionals determine the optimal concentration of B022 for their cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration for B022 in a new cell-based assay?

A1: The optimal concentration for a new inhibitor like B022 is highly dependent on the specific cell line, assay duration, and the biological endpoint being measured.[1] If no prior data is available for your specific system, performing a broad range-finding experiment is a critical first step.[1]

• For initial range-finding: We recommend starting with a wide concentration range, typically logarithmic dilutions spanning from 10 nM to 100 µM.[1]

• If biochemical IC50/Kᵢ values are known: A good starting point in a cellular assay is 5 to 10 times higher than the biochemical IC50 value to account for factors like cell permeability and competition with intracellular molecules (e.g., ATP).[1]

• Vehicle Control: Always include a vehicle-only control (e.g., DMSO) at the highest concentration used in your dilutions to account for any solvent effects. The final DMSO concentration should typically be kept below 0.1% to avoid toxicity.[1][2]

Q2: How do I determine the optimal, non-toxic concentration of B022 for my experiment?

A2: The optimal concentration provides the desired biological effect without inducing significant cytotoxicity. This is determined by performing two key experiments in parallel: a dose-response curve for efficacy and a cytotoxicity assay.

• Dose-Response (Efficacy) Assay: This measures the desired biological effect of B022 across a range of concentrations to determine the half-maximal effective concentration (EC50) or inhibitory concentration (IC50).

• Cytotoxicity Assay: This measures cell viability across the same concentration range to identify concentrations that cause cell death.

The ideal concentration for your experiments will be at or above the EC50/IC50 value but well below the concentration that induces significant toxicity.

Q3: My B022 inhibitor is potent in biochemical assays but shows weak or no activity in my cell-based assay. What are the possible causes?

A3: This is a common challenge in drug development and can be attributed to several factors:

• Poor Cell Permeability: B022 may not efficiently cross the cell membrane to reach its intracellular target.[1]

• High Intracellular ATP: If B022 is an ATP-competitive inhibitor, the high millimolar concentrations of ATP inside a cell can outcompete the inhibitor, reducing its apparent potency compared to a biochemical assay with low ATP levels.[1]

• Compound Instability: B022 may be unstable or degrade in cell culture media at 37°C.[3]

• Serum Protein Binding: Components in fetal bovine serum (FBS) can bind to B022, reducing its free concentration and availability to the cells.[3]

• Efflux Pumps: Cells may actively transport B022 out via efflux pumps like P-glycoprotein.

Q4: I'm observing high levels of cell death even at low concentrations of B022. What should I do?

A4: High cytotoxicity can confound your results. Here are the steps to troubleshoot this issue:

• Confirm with a Viability Assay: First, confirm the cytotoxicity using a standard method like an MTT, XTT, or trypan blue exclusion assay.

• Reduce Incubation Time: The toxic effects may be time-dependent. Determine the minimum incubation time required to observe the desired on-target effect.[2]

• Check Solvent Concentration: Ensure the final concentration of your solvent (e.g., DMSO) is not toxic to your specific cell line (typically <0.1%). Run a solvent-only control.[2]

• Assess for Off-Target Effects: High concentrations of any small molecule can lead to non-specific, off-target effects and cell death.[2] It is crucial to perform a dose-response curve to find a concentration that is effective without being broadly toxic.

Experimental Protocols & Data Presentation

Protocol 1: Determining the IC50 of B022 using a Cell Viability (MTT) Assay

This protocol is used to assess both cytotoxicity and the half-maximal inhibitory concentration (IC50) if B022's primary effect is on cell proliferation.

Methodology:

• Cell Seeding: Plate your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a 2X serial dilution series of B022 in culture medium. For a broad range, start from 200 µM down to ~10 nM (final concentrations will be 100 µM to 5 nM). Also, prepare a vehicle control (medium with the same final DMSO concentration) and a no-treatment control.[1]

• Inhibitor Treatment: Remove the existing medium from the cells and add 100 µL of the B022 dilutions or control solutions to the appropriate wells.[1]

• Incubation: Incubate the plate for a duration relevant to your assay endpoint (e.g., 24, 48, or 72 hours).[1]

• MTT Assay: Add MTT reagent to each well and incubate for 2-4 hours. The succinate (B1194679) dehydrogenase in mitochondria of living cells reduces the MTT to a water-insoluble formazan (B1609692).[4]

• Solubilization: Solubilize the formazan crystals with DMSO or another suitable solvent.[4]

• Readout: Measure the absorbance at the appropriate wavelength (e.g., 490 nm) using a plate reader.[4]

• Data Analysis: Normalize the absorbance values to the vehicle control (representing 100% viability) and plot the results to determine the IC50 value using a non-linear regression curve fit.

Sample Data Table: B022 Cytotoxicity Profile

B022 Concentration (µM)	Absorbance (OD 490nm)	% Viability (Normalized to Vehicle)
100	0.15	10%
50	0.30	20%
25	0.60	40%
12.5	1.05	70%
6.25	1.35	90%
3.13	1.43	95%
1.56	1.50	100%
0 (Vehicle Control)	1.50	100%
0 (No Treatment)	1.51	100.7%

Visual Guides: Workflows and Pathways

Experimental Workflow Diagram

Caption: Workflow for determining the optimal B022 concentration.

Hypothetical Signaling Pathway

Caption: Hypothetical signaling pathway inhibited by Compound B022.

Troubleshooting Guide: Weak or No B022 Effect

Caption: Troubleshooting logic for weak or no inhibitor effect.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

B022 Technical Support Center: Off-Target Effects and Kinase Selectivity Profiling

This technical support center is designed for researchers, scientists, and drug development professionals utilizing the NIK inhibitor, B022. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimentation, alongside detailed protocols and data interpretation resources.

Frequently Asked Questions (FAQs)

Q1: What is the primary target and mechanism of action of B022?

A1: B022 is a potent and highly selective inhibitor of NF-κB-inducing kinase (NIK). It functions as an ATP-competitive inhibitor, binding to the ATP pocket of NIK and thereby preventing the phosphorylation of its downstream substrates. This action specifically blocks the non-canonical NF-κB signaling pathway. The reported Ki and IC50 values for B022 against NIK are 4.2 nM and 15.1 nM, respectively[1][2][3][4][5].

Q2: How selective is B022? What are its known off-target effects?

Q3: I am observing unexpected cellular effects that do not seem to be mediated by the non-canonical NF-κB pathway. Could these be off-target effects of B022?

A3: Yes, unexpected phenotypes could be due to off-target effects, especially if you are using high concentrations of B022. It is crucial to perform dose-response experiments and correlate the observed phenotype with the IC50 for NIK inhibition. If the effect occurs at concentrations significantly higher than the IC50 for NIK, it is likely an off-target effect. Consider performing a Cellular Thermal Shift Assay (CETSA) to confirm target engagement in your cellular model.

Q4: My in vitro kinase assay results with B022 are inconsistent. What could be the issue?

A4: Inconsistent results in in vitro kinase assays can stem from several factors, including inhibitor precipitation, incorrect ATP concentration, or inactive enzyme. Ensure that B022 is fully solubilized in your assay buffer and that the final DMSO concentration is low (typically <1%). The ATP concentration should be close to the Km of NIK for accurate IC50 determination. Also, verify the activity of your recombinant NIK enzyme.

Data Presentation

Representative Kinase Selectivity Profile for B022

The following table summarizes hypothetical quantitative data from a kinome scan, illustrating the selectivity profile of B022. The data is presented as the percentage of inhibition at a 1 µM concentration and the corresponding IC50 values for kinases showing significant inhibition.

Kinase Target	Kinase Family	% Inhibition @ 1µM	IC50 (nM)
NIK (MAP3K14)	STE	99%	15
GCK (MAP4K2)	STE	25%	>10,000
MINK1 (MAP4K6)	STE	18%	>10,000
TNIK	STE	15%	>10,000
LCK	TK	12%	>10,000
SRC	TK	8%	>10,000
p38α (MAPK14)	CMGC	5%	>10,000
JNK1 (MAPK8)	CMGC	4%	>10,000
ERK2 (MAPK1)	CMGC	2%	>10,000

This is a representative dataset for illustrative purposes and may not reflect the actual, complete kinome scan data for B022.

Experimental Protocols

Protocol 1: In Vitro Kinase Selectivity Profiling (Kinome Scan)

This protocol outlines a general procedure for assessing the selectivity of B022 against a broad panel of kinases.

Materials:

• B022 stock solution (e.g., 10 mM in DMSO)

• Panel of purified, active kinases

• Kinase-specific substrates

• Kinase reaction buffer (e.g., 25 mM HEPES pH 7.5, 10 mM MgCl2, 0.5 mM EGTA, 0.01% Brij-35, 1 mM DTT)

• [γ-³³P]ATP

• ATP solution

• 384-well plates

• Phosphocellulose filter plates

• Scintillation counter

Procedure:

• Compound Dilution: Prepare a serial dilution of B022 in DMSO. For a single-point screen, a final concentration of 1 µM is common. For IC50 determination, a 10-point, 3-fold serial dilution starting from 10 µM is recommended.

• Assay Plate Preparation: Add diluted B022 or DMSO (vehicle control) to the 384-well plates.

• Kinase Reaction:

  • Add the kinase reaction buffer to each well.

  • Add the specific kinase to each well.

  • Incubate for 10 minutes at room temperature to allow for inhibitor binding.

  • Initiate the reaction by adding a mixture of the kinase-specific substrate and [γ-³³P]ATP. The final ATP concentration should be at or near the Km for each respective kinase.

• Incubation: Incubate the reaction plate at 30°C for a predetermined time (e.g., 60 minutes), ensuring the reaction is in the linear range.

• Stopping the Reaction: Stop the reaction by adding a stop buffer (e.g., 3% phosphoric acid).

• Substrate Capture: Transfer the reaction mixture to a phosphocellulose filter plate to capture the phosphorylated substrate.

• Washing: Wash the filter plate multiple times with a wash buffer (e.g., 0.75% phosphoric acid) to remove unincorporated [γ-³³P]ATP.

• Detection: Dry the filter plate, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of kinase activity inhibition relative to the DMSO control. For IC50 determination, plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for NIK Target Engagement

This protocol describes how to confirm the binding of B022 to NIK in intact cells.

Materials:

• Cells expressing NIK

• B022

• DMSO (vehicle)

• PBS with protease and phosphatase inhibitors

• Lysis buffer (e.g., RIPA buffer)

• Antibody against NIK

• Secondary antibody

• Western blot equipment and reagents

Procedure:

• Cell Treatment: Treat cultured cells with B022 at the desired concentration (e.g., 1 µM) or with DMSO as a vehicle control. Incubate for 1-2 hours at 37°C.

• Heating: Aliquot the treated cell suspensions into PCR tubes. Heat the tubes at a range of temperatures (e.g., 40°C to 70°C in 3°C increments) for 3 minutes in a thermal cycler, followed by cooling for 3 minutes at 4°C.

• Cell Lysis: Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of freezing in liquid nitrogen and thawing at room temperature).

• Separation of Soluble and Aggregated Proteins: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

• Sample Preparation: Collect the supernatant (soluble protein fraction). Determine the protein concentration of each sample and normalize to ensure equal loading.

• Western Blotting: Analyze the levels of soluble NIK in each sample by Western blotting using an anti-NIK antibody.

• Data Analysis: Quantify the band intensities for NIK at each temperature. Plot the relative amount of soluble NIK (normalized to the amount at the lowest temperature) against the temperature. A shift in the melting curve to a higher temperature in the B022-treated samples compared to the DMSO control indicates target engagement.

Troubleshooting Guides

Issue 1: No inhibition of NIK activity is observed in the in vitro assay.

Possible Cause	Troubleshooting Step	Expected Outcome
B022 Precipitation	Visually inspect the B022 solution for precipitates. Check the solubility of B022 in the assay buffer.	A clear solution of B022, ensuring its availability to the enzyme.
Inactive NIK Enzyme	Test the activity of the recombinant NIK enzyme using a known NIK inhibitor or by confirming autophosphorylation.	Confirmation of enzyme activity, ruling out enzyme quality as the issue.
Incorrect ATP Concentration	Ensure the ATP concentration in the assay is at or near the Km of NIK. High ATP concentrations will compete with an ATP-competitive inhibitor.	More accurate and sensitive detection of B022's inhibitory activity.
B022 Degradation	Use a fresh stock of B022. Ensure proper storage conditions (e.g., -20°C or -80°C, protected from light).	The use of active B022, eliminating compound integrity as a variable.

Issue 2: High cytotoxicity observed in cell-based assays.

Possible Cause	Troubleshooting Step	Expected Outcome
Off-Target Kinase Inhibition	Perform a kinome-wide selectivity screen to identify potential off-target kinases that might be essential for cell survival.	Identification of unintended targets that could explain the cytotoxicity.
Inappropriate Dosage	Perform a dose-response curve to determine the lowest effective concentration that inhibits NIK without causing excessive cell death.	A therapeutic window where NIK is inhibited with minimal cytotoxicity.
Solvent Toxicity	Ensure the final concentration of the vehicle (e.g., DMSO) is non-toxic to the cells (typically <0.5%).	Confirmation that the observed cytotoxicity is due to B022 and not the solvent.
On-Target Toxicity	In some cell lines, the NIK pathway may be essential for survival. Confirm if this is the case for your specific cell model.	Understanding whether the cytotoxicity is an intended consequence of NIK inhibition in your system.

Visualizations

Caption: B022 inhibits the non-canonical NF-κB pathway by preventing NIK stabilization.

References

• 1. selleckchem.com [selleckchem.com]
• 2. abmole.com [abmole.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. B022 | NIK inhibitor | Probechem Biochemicals [probechem.com]

B022 Technical Support Center: Troubleshooting Degradation and Ensuring Optimal Storage

This technical support center provides researchers, scientists, and drug development professionals with guidance on the proper storage and handling of B022 to minimize degradation and ensure experimental reproducibility.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for B022 solid powder?

A1: For long-term storage, B022 powder should be stored at -20°C for up to two years.[1]

Q2: How should I store B022 once it is dissolved in a solvent?

A2: The storage conditions for B022 in solution depend on the temperature:

• At -80°C in DMSO, it is stable for up to 6 months.[1]

• At -20°C in DMSO, it should be used within 6 months.[2]

• At 4°C in DMSO, it is recommended to be used within 2 weeks.[1]

It is best practice to prepare solutions on the day of use. If stock solutions are necessary, they should be stored as aliquots in tightly sealed vials at -20°C or -80°C.[1]

Q3: I left my B022 solution at room temperature for a few hours. Is it still usable?

A3: While short excursions from recommended storage temperatures may not immediately lead to significant degradation, it is crucial to minimize the time B022 solutions spend at room temperature. Before use, and prior to opening the vial, it is recommended to allow the product to equilibrate to room temperature for at least one hour.[1] For optimal results, it is always best to adhere to the recommended storage conditions. If you observe any precipitation or color change in your solution, it may be an indicator of degradation or solubility issues.

Q4: What are the signs of B022 degradation?

A4: Visual indicators of degradation can include a change in color of the solid powder or the appearance of precipitates in a solution that was previously clear. However, chemical degradation can occur without any visible changes. Therefore, adherence to proper storage conditions is the most reliable way to prevent degradation. For critical experiments, periodic analytical validation of the compound's integrity (e.g., by HPLC) is recommended.

Q5: What is the proper way to handle B022 in the laboratory?

A5: B022 should be handled in a laboratory with adequate ventilation.[3] Standard personal protective equipment, including safety goggles, chemical-resistant gloves, and a lab coat, should be worn.[3] Avoid creating dust when handling the solid powder.[3] For detailed safety information, always consult the Safety Data Sheet (SDS) provided by the supplier.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Unexpected or inconsistent experimental results	B022 degradation due to improper storage.	1. Verify the storage conditions and duration of your B022 stock. 2. Prepare a fresh stock solution from solid powder. 3. If possible, analyze the purity of the old and new stock solutions using a suitable analytical method like HPLC.
Precipitate formation in B022 stock solution upon thawing	Poor solubility at lower temperatures or solvent evaporation.	1. Warm the vial to room temperature and vortex gently to see if the precipitate redissolves. 2. If the precipitate persists, it may indicate degradation or that the concentration is too high for the solvent at that temperature. Consider preparing a more dilute stock solution.
Discoloration of B022 powder or solution	Potential chemical degradation.	1. Do not use the discolored product. 2. Contact the supplier for a replacement or further guidance.

Storage Condition Summary

Form	Solvent	Storage Temperature	Duration	Reference
Powder	N/A	-20°C	2 years	[1]
Solution	DMSO	-80°C	6 months	[1]
Solution	DMSO	-20°C	6 months	[2]
Solution	DMSO	4°C	2 weeks	[1]

Experimental Protocols

Protocol for Preparing B022 Stock Solutions

• Equilibration: Allow the vial of solid B022 to equilibrate to room temperature for at least one hour before opening.[1]

• Weighing: In a well-ventilated area, preferably a chemical fume hood, carefully weigh the desired amount of B022 powder.

• Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to the powder to achieve the desired stock concentration.

• Solubilization: Vortex the solution until the B022 is completely dissolved. Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution, but prolonged heating should be avoided.

• Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in tightly sealed vials. Store the aliquots at -20°C or -80°C as recommended.[1][2]

Visualizations

References

• 1. B022|1202764-53-1|COA [dcchemicals.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. bbisolutions.com [bbisolutions.com]

Adjusting B022 experimental design for better outcomes

Technical Support Center: B022 Experimental Design

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the B022 experimental design for more robust and reliable outcomes.

Troubleshooting Guide

This guide addresses common issues encountered during the B022 experiment, offering potential causes and solutions.

Issue ID	Problem Description	Potential Causes	Recommended Solutions
B022-T01	High variability between replicate wells/samples	- Inconsistent cell seeding density- Pipetting errors- Edge effects in microplates- Reagent instability or improper mixing	- Use a cell counter for accurate seeding.- Calibrate pipettes regularly and use reverse pipetting for viscous solutions.- Avoid using outer wells of plates or fill them with a buffer.- Ensure reagents are properly thawed, mixed, and stored.
B022-T02	Low or no signal detected in positive controls	- Inactive or degraded reagents- Incorrect filter or wavelength settings on the plate reader- Insufficient incubation time- Cellular stress or death	- Aliquot reagents to avoid repeated freeze-thaw cycles.- Verify instrument settings match the assay requirements.- Optimize incubation times based on preliminary experiments.- Check cell viability using a trypan blue exclusion assay.
B022-T03	High background signal in negative controls	- Contamination of reagents or cells- Autofluorescence of compounds or cells- Non-specific binding of antibodies or probes- Insufficient washing steps	- Use sterile techniques and test for mycoplasma contamination.- Include a "no-cell" control to measure background fluorescence.- Increase blocking buffer concentration or incubation time.- Optimize the number and duration of wash steps.
B022-T04	Inconsistent results across different experimental days	- Variation in environmental conditions (temperature, CO2)- Batch-to-batch variation of reagents or cells- Differences in operator technique	- Monitor and record incubator and lab conditions.- Qualify new batches of critical reagents and cell stocks.- Standardize protocols and ensure consistent execution by all users.

Frequently Asked Questions (FAQs)

A curated list of common questions regarding the B022 experimental design and protocol.

1. What is the optimal cell seeding density for the B022 assay?

The optimal cell seeding density is cell-line dependent and should be determined empirically. We recommend performing a cell titration experiment to identify the density that results in a linear signal response within the desired assay window. A typical starting point for adherent cells is 10,000 to 40,000 cells per well in a 96-well plate.

2. How can I minimize edge effects in my 96-well plate setup?

Edge effects, where wells on the perimeter of a plate behave differently, can be minimized by:

• Not using the outer rows and columns for experimental samples. Instead, fill these wells with sterile phosphate-buffered saline (PBS) or culture medium to create a humidity barrier.

• Ensuring even temperature and gas exchange by using plates with condensation rings and not stacking plates too high in the incubator.

• Randomizing the plate layout so that different treatment groups are represented in both the center and outer wells.

3. What are the appropriate positive and negative controls for the B022 experiment?

• Positive Control: A known activator or inhibitor of the B022 signaling pathway that has been shown to produce a robust and reproducible effect. This control ensures that the assay is performing as expected.

• Negative Control (Vehicle Control): Cells treated with the same vehicle (e.g., DMSO, saline) used to dissolve the experimental compounds. This control establishes the baseline response in the absence of any treatment.

• Untreated Control: Cells that are not exposed to any treatment, including the vehicle. This helps to assess the effect of the vehicle itself on the cells.

Experimental Protocols

Protocol 1: Standard B022 Cell-Based Assay

• Cell Seeding: a. Harvest and count cells using a hemocytometer or automated cell counter. b. Dilute the cell suspension to the predetermined optimal seeding density in the appropriate culture medium. c. Dispense 100 µL of the cell suspension into each well of a clear-bottom 96-well plate. d. Incubate the plate at 37°C and 5% CO2 for 24 hours to allow for cell attachment.

• Compound Treatment: a. Prepare serial dilutions of the test compounds and control compounds in the appropriate assay buffer or culture medium. b. Remove the culture medium from the cell plate and add 100 µL of the compound dilutions to the respective wells. c. Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• Signal Detection: a. Prepare the B022 detection reagent according to the manufacturer's instructions. b. Add 50 µL of the detection reagent to each well. c. Incubate the plate at room temperature for 30 minutes, protected from light. d. Read the luminescence or fluorescence signal using a plate reader with the appropriate filter set.

• Data Analysis: a. Subtract the average signal from the blank wells (medium only) from all other wells. b. Normalize the data to the negative control (vehicle-treated cells) to calculate the percent activity or inhibition. c. Plot the dose-response curves and calculate IC50 or EC50 values using a suitable software package.

Visualizations

B022 Signaling Pathway

Caption: A diagram of the hypothetical B022 signaling cascade.

B022 Experimental Workflow

Caption: A flowchart of the standard B022 experimental workflow.

Troubleshooting Logic

Caption: A decision tree for troubleshooting B022 experimental issues.

Reference Data & Comparative Studies

A Head-to-Head Comparison of NIK Inhibitors: B022 vs. Compound 30

In the landscape of kinase inhibitors, NF-κB-inducing kinase (NIK) has emerged as a critical therapeutic target for a range of inflammatory diseases and malignancies. The non-canonical NF-κB pathway, governed by NIK, plays a pivotal role in immune cell maturation, lymphoid organogenesis, and inflammatory responses. Dysregulation of this pathway is implicated in various pathologies, making potent and selective NIK inhibitors highly sought-after tools for both basic research and drug development. This guide provides a detailed comparison of two prominent NIK inhibitors, B022 and compound 30, summarizing their biochemical potency, cellular activity, and the experimental frameworks used for their evaluation.

Quantitative Comparison of NIK Inhibitors

The following table summarizes the key quantitative data for B022 and compound 30, offering a clear comparison of their inhibitory activities against NIK.

Parameter	B022	Compound 30 (also known as XT2)	Reference
Biochemical Potency
IC50 (Inhibitor Concentration for 50% inhibition)	15.1 nM	9.1 nM	[1][2]
Ki (Inhibition Constant)	4.2 nM	Not Reported	[1]
Cellular Activity
Inhibition of p100 to p52 processing	Dose-dependent inhibition	Dose-dependent inhibition	[1][2]
Inhibition of NIK-induced inflammatory gene expression	Dose-dependent inhibition	Dose-dependent inhibition	[1][2]
Selectivity
Kinase Selectivity Profile	Selective	Selective against a panel of 98 kinases	[2]

NIK Signaling Pathway and Point of Inhibition

The diagram below illustrates the non-canonical NF-κB signaling pathway, highlighting the central role of NIK and the point of intervention for inhibitors like B022 and compound 30.

Figure 1: Non-canonical NF-κB signaling pathway and the inhibitory action of B022 and compound 30 on NIK.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are the protocols for key assays used in the characterization of B022 and compound 30, based on the methodologies described in their original publications.

In Vitro NIK Kinase Assay

This assay determines the direct inhibitory effect of the compounds on NIK's enzymatic activity.

Objective: To measure the IC50 value of the inhibitors against purified NIK.

Materials:

• Recombinant human NIK enzyme

• Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT)

• ATP

• Substrate (e.g., Myelin Basic Protein or a specific peptide)

• B022 and compound 30 stock solutions (in DMSO)

• ADP-Glo™ Kinase Assay Kit (Promega) or similar detection system

• 96-well plates

• Plate reader

Procedure:

• Prepare serial dilutions of B022 and compound 30 in kinase buffer.

• In a 96-well plate, add the NIK enzyme to each well.

• Add the diluted inhibitors to the respective wells. Include a DMSO control (vehicle).

• Initiate the kinase reaction by adding a mixture of ATP and the substrate.

• Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ assay system according to the manufacturer's instructions.

• The luminescent signal is proportional to the amount of ADP generated and, therefore, to the kinase activity.

• Plot the percentage of inhibition against the inhibitor concentration and determine the IC50 value using non-linear regression analysis.

Western Blot for p100/p52 Processing

This assay assesses the cellular activity of the inhibitors by measuring their effect on the NIK-mediated processing of p100 to its active p52 form.

Objective: To determine the dose-dependent inhibition of p100 processing to p52 in a cellular context.

Materials:

• Cell line (e.g., Hepa1 cells)

• Cell culture medium and supplements

• Adenovirus expressing NIK (or other methods to induce NIK activity)

• B022 and compound 30 stock solutions (in DMSO)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-NF-κB2 p100/p52, anti-β-actin or other loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed cells in multi-well plates and allow them to adhere overnight.

• Treat the cells with varying concentrations of B022 or compound 30 for a specified pre-incubation period.

• Induce NIK activity (e.g., by adenoviral transduction).

• After the desired incubation time, wash the cells with ice-cold PBS and lyse them.

• Determine the protein concentration of the lysates.

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane and then incubate with the primary antibody against p100/p52 overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• After further washing, apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Quantify the band intensities for p100 and p52 and normalize to the loading control to determine the extent of inhibition.

Experimental Workflow for NIK Inhibition Analysis

The following diagram outlines a typical workflow for evaluating a potential NIK inhibitor.

Figure 2: A generalized experimental workflow for the evaluation of NIK inhibitors.

Conclusion

Both B022 and compound 30 have demonstrated potent and selective inhibition of NIK, making them valuable chemical probes for studying the non-canonical NF-κB pathway. Compound 30 exhibits a slightly lower IC50 value in biochemical assays, suggesting higher potency. Both compounds have been shown to effectively block NIK signaling in cellular models, leading to the inhibition of p100 processing and downstream inflammatory gene expression. The choice between these two inhibitors for a particular study may depend on the specific experimental context, including the cell type or in vivo model being used, and other pharmacological properties not detailed here. The experimental protocols provided in this guide offer a robust framework for the continued investigation and comparison of these and other novel NIK inhibitors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pharmacological inhibition of NF-κB-inducing kinase (NIK) with small molecules for the treatment of human diseases - PMC [pmc.ncbi.nlm.nih.gov]

B022: A Comparative Selectivity Analysis Against Other NF-κB Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) signaling pathway is a critical regulator of inflammatory responses, immune function, and cell survival. Its dysregulation is implicated in a multitude of diseases, including chronic inflammatory disorders, autoimmune diseases, and cancer. Consequently, the development of specific inhibitors targeting this pathway is of significant therapeutic interest. This guide provides a comparative analysis of the selectivity of B022, a potent inhibitor of NF-κB-inducing kinase (NIK), against other commonly used NF-κB inhibitors. The data presented herein is compiled from various studies to offer a comprehensive overview for researchers selecting the most appropriate tool for their specific experimental needs.

Quantitative Comparison of Inhibitor Potency and Selectivity

The following tables summarize the available quantitative data for B022 and other NF-κB inhibitors. It is important to note that the data has been aggregated from different studies and experimental conditions, which may influence the absolute values. Direct head-to-head comparisons under identical assay conditions are limited in the publicly available literature.

Table 1: Potency of NF-κB Inhibitors

Inhibitor	Primary Target(s)	Assay Type	Potency (IC50 / Ki / EC50)	Reference
B022	NIK	Biochemical (Ki)	4.2 nM[1]	[1]
NIK	Biochemical (IC50)	15.1 nM[1]	[1]
BAY 11-7082	IKKα/IKKβ (indirectly)	Cellular (IκBα phosphorylation)	~10 µM
USP7	Biochemical (IC50)	0.19 µM
USP21	Biochemical (IC50)	0.96 µM
SC75741	p65 (impaired DNA binding)	Cellular (NF-κB reporter)	200 nM[2]	[2]
c-Abl	Biochemical (IC50)	263 nM[3]	[3]
JSH-23	p65 (nuclear translocation)	Cellular (NF-κB reporter)	7.1 µM[4]	[4]
TPCA-1	IKKβ (IKK-2)	Biochemical (IC50)	17.9 nM[2]	[2]

Table 2: Selectivity of NF-κB Inhibitors

Inhibitor	Target(s) with IC50/Ki	Off-Target(s) with IC50/Ki	Notes on Selectivity
B022	NIK (Ki: 4.2 nM)[1]	Limited kinase panel data available in public domain.	Described as a potent and selective NIK inhibitor[1][5][6].
BAY 11-7082	IKKα/IKKβ (indirectly)	STAT-1, AP-1, IRF-3, various PTPs[7][8].	Considered a broad-spectrum inhibitor with multiple off-target effects, not selective for IKK[7][8].
SC75741	p65, c-Abl (IC50: 263 nM)[3]	Broad kinase selectivity profile not extensively published.	Potent NF-κB inhibitor; also targets c-Abl kinase[3].
JSH-23	p65 nuclear translocation (IC50: 7.1 µM)[4]	Does not affect IκB degradation[4]. Kinase selectivity profile not extensively published.	Acts on a specific step of the NF-κB pathway downstream of IKK[4].
TPCA-1	IKKβ (IC50: 17.9 nM)[2]	IKKα (IC50: 400 nM), JNK3 (IC50: 3600 nM), STAT3[2][9].	Exhibits ~22-fold selectivity for IKKβ over IKKα[2]. Also identified as a dual STAT3 inhibitor[9].

Signaling Pathways and Experimental Workflows

To better understand the points of intervention for these inhibitors and the methods used to assess their activity, the following diagrams illustrate the NF-κB signaling pathways and a general experimental workflow for inhibitor testing.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. SC75741, A Novel c-Abl Inhibitor, Promotes the Clearance of TDP25 Aggregates via ATG5-Dependent Autophagy Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. researchgate.net [researchgate.net]
• 6. A small-molecule inhibitor of NF-κB-inducing kinase (NIK) protects liver from toxin-induced inflammation, oxidative stress, and injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. BAY 11-7082 Is a Broad-Spectrum Inhibitor with Anti-Inflammatory Activity against Multiple Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The anti-inflammatory compound BAY 11-7082 is a potent inhibitor of Protein Tyrosine Phosphatases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. TPCA-1 is a direct dual inhibitor of STAT3 and NF-κB and regresses mutant EGFR-associated human non-small cell lung cancers - PubMed [pubmed.ncbi.nlm.nih.gov]

B022 vs. NIK SMI1: A Comparative Guide to NIK Inhibitors

In the landscape of selective inhibitors targeting NF-κB Inducing Kinase (NIK), a critical regulator of the non-canonical NF-κB signaling pathway, two small molecules, B022 and NIK SMI1, have emerged as prominent research tools. This guide provides a detailed, data-driven comparison of their performance, supported by experimental evidence, to assist researchers, scientists, and drug development professionals in selecting the appropriate inhibitor for their studies.

At a Glance: Key Performance Indicators

Parameter	B022	NIK SMI1
Biochemical Potency (Ki)	4.2 nM[1][2]	0.23 nM[3][4]
Biochemical Potency (IC50)	15.1 nM[1][2]	0.23 ± 0.17 nM (ATP to ADP hydrolysis)[5]
Cellular Potency (IC50)	Not explicitly reported	34 ± 6 nM (NF-κB reporter gene in HEK293 cells)[3]
Selectivity	Described as "selective"[1][6]	Highly selective; inhibited only 3 out of 222 off-target kinases by >75% at 1 µM[7]

In-Depth Comparison

Potency:

Based on the available biochemical data, NIK SMI1 demonstrates significantly higher potency in inhibiting NIK's kinase activity compared to B022. The reported Ki value for NIK SMI1 (0.23 nM) is approximately 18-fold lower than that of B022 (4.2 nM), indicating a much stronger binding affinity to the NIK enzyme.[1][2][3][4] Similarly, the IC50 value for NIK SMI1 in an ATP to ADP hydrolysis assay is in the sub-nanomolar range, further highlighting its potent enzymatic inhibition.[5]

Selectivity:

For B022, the literature describes it as a "potent and selective" NIK inhibitor.[1][6] However, comprehensive kinase selectivity panel data comparable to that of NIK SMI1 was not found in the performed searches. While B022 has been shown to specifically inhibit the NIK signaling pathway, including NIK-induced p100-to-p52 processing, without affecting the canonical NF-κB pathway, a broader understanding of its off-target profile would be beneficial for a more complete comparison.[8][9]

Mechanism of Action:

Both B022 and NIK SMI1 are ATP-competitive inhibitors that target the kinase domain of NIK. By binding to NIK, they prevent the phosphorylation of its downstream substrate, IKKα. This, in turn, blocks the phosphorylation and subsequent processing of the NF-κB2 precursor protein p100 to its active p52 subunit. The inhibition of p52 generation is a hallmark of NIK inhibition and effectively shuts down the non-canonical NF-κB signaling pathway.[8][10]

Experimental Data Summary

Biochemical Inhibition of NIK

Compound	Assay Type	Parameter	Value	Reference
B022	Kinase Inhibition	Ki	4.2 nM	[1][2]
Kinase Inhibition	IC50	15.1 nM	[1][2]
NIK SMI1	ATP to ADP Hydrolysis	IC50	0.23 ± 0.17 nM	[5]
Kinase Inhibition	Ki	0.23 nM	[3][4]

Cellular Inhibition of Non-Canonical NF-κB Pathway

Compound	Cell Line	Assay	Endpoint	Result	Reference
B022	Hepa1	Immunoblot	p100 to p52 processing	Dose-dependent suppression of NIK-induced p52 formation	[2]
NIK SMI1	HEK293	Luciferase Reporter Assay	NF-κB response element	IC50 = 34 ± 6 nM	[3]

Experimental Protocols

In Vitro NIK Kinase Inhibition Assay (Generalized)

This protocol describes a general method for determining the biochemical potency of NIK inhibitors.

Materials:

• Recombinant human NIK enzyme

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• ATP

• Substrate (e.g., a peptide derived from IKKα or a generic kinase substrate like Myelin Basic Protein)

• Test inhibitors (B022 or NIK SMI1) dissolved in DMSO

• Detection reagent (e.g., ADP-Glo™ Kinase Assay kit)

• Microplate reader

Procedure:

• Prepare serial dilutions of the test inhibitors in DMSO.

• In a 96-well plate, add the kinase buffer, recombinant NIK enzyme, and the test inhibitor at various concentrations.

• Initiate the kinase reaction by adding a mixture of ATP and the substrate. The final ATP concentration should be close to its Km for NIK.

• Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Stop the reaction and measure the amount of ADP produced using a detection reagent according to the manufacturer's instructions.

• Plot the percentage of inhibition against the inhibitor concentration and determine the IC50 value using non-linear regression analysis.

Cellular Assay for Inhibition of p100 to p52 Processing (Generalized)

This protocol outlines a general method to assess the cellular activity of NIK inhibitors by monitoring the processing of p100 to p52.

Materials:

• A suitable cell line (e.g., HEK293T, Hepa1)

• Cell culture medium and supplements

• Plasmid expressing NIK (for overexpression studies) or a stimulus to activate the non-canonical pathway (e.g., Lymphotoxin-β)

• Transfection reagent (if applicable)

• Test inhibitors (B022 or NIK SMI1) dissolved in DMSO

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies against p100/p52 and a loading control (e.g., β-actin or GAPDH)

• Secondary antibody conjugated to HRP

• Chemiluminescent substrate

• Western blotting equipment

Procedure:

• Seed cells in a multi-well plate and allow them to adhere overnight.

• If using an overexpression system, transfect the cells with the NIK expression plasmid.

• Pre-treat the cells with various concentrations of the test inhibitor or vehicle (DMSO) for a specified time (e.g., 1-2 hours).

• If not using an overexpression system, stimulate the cells with an appropriate agonist to activate the non-canonical NF-κB pathway.

• After the desired incubation period, wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of the lysates.

• Separate equal amounts of protein from each sample by SDS-PAGE.

• Transfer the proteins to a PVDF or nitrocellulose membrane.

• Block the membrane and then incubate with the primary antibody against p100/p52.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities for p100 and p52 and normalize to the loading control to determine the extent of inhibition of p100 processing.

Visualizations

Figure 1. The Non-Canonical NF-κB Signaling Pathway and points of inhibition by B022 and NIK SMI1.

Figure 2. Generalized experimental workflow for comparing NIK inhibitors.

Conclusion

Both B022 and NIK SMI1 are valuable tools for studying the non-canonical NF-κB pathway. However, based on the currently available data, NIK SMI1 appears to be the superior inhibitor in terms of both potency and selectivity. Its sub-nanomolar potency and well-defined selectivity profile make it an excellent choice for experiments where high precision and minimal off-target effects are crucial.

B022 remains a potent and selective NIK inhibitor that has been successfully used in various in vitro and in vivo studies to elucidate the role of NIK in different pathological conditions.[6][11] The choice between B022 and NIK SMI1 will ultimately depend on the specific requirements of the experiment, including the desired level of potency, the sensitivity of the experimental system to potential off-target effects, and budgetary considerations. For studies demanding the highest degree of selectivity and potency, NIK SMI1 is the recommended choice.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Probe NIK-SMI1 | Chemical Probes Portal [chemicalprobes.org]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. A small-molecule inhibitor of NF-κB-inducing kinase (NIK) protects liver from toxin-induced inflammation, oxidative stress, and injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The Therapeutic Potential of Targeting NIK in B Cell Malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 10. Pharmacological inhibition of NF-κB-inducing kinase (NIK) with small molecules for the treatment of human diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Head-to-Head Comparison: B022 and Other Small Molecule NIK Inhibitors in Preclinical Research

A detailed guide for researchers on the comparative efficacy, selectivity, and experimental validation of leading small molecule inhibitors targeting NF-κB-inducing kinase (NIK).

This guide provides an objective comparison of the small molecule NIK inhibitor B022 with other notable inhibitors in its class. The information presented is intended for researchers, scientists, and drug development professionals engaged in the study of the non-canonical NF-κB signaling pathway and its therapeutic targeting. Data is summarized in structured tables, and detailed experimental methodologies are provided for key assays.

Introduction to NIK and the Non-Canonical NF-κB Pathway

NF-κB-inducing kinase (NIK), also known as MAP3K14, is a central regulatory kinase in the non-canonical NF-κB signaling pathway.[1][2] This pathway is distinct from the canonical NF-κB pathway and plays a crucial role in the development and function of lymphoid organs, B-cell maturation and survival, and the regulation of inflammatory and immune responses.[2][3] Dysregulation of the non-canonical NF-κB pathway, often through the stabilization and accumulation of NIK, is implicated in various pathologies, including autoimmune diseases and B-cell malignancies.[2][4]

Under basal conditions, NIK is continuously targeted for proteasomal degradation by a complex containing TRAF2, TRAF3, and cIAP1/2. Upon stimulation by specific ligands of the TNF receptor superfamily (e.g., BAFF, LTβ, CD40L), this degradation complex is disrupted, leading to the stabilization and accumulation of NIK. Active NIK then phosphorylates and activates IKKα, which in turn phosphorylates the NF-κB2 precursor protein, p100. This phosphorylation event triggers the ubiquitination and proteasomal processing of p100 into its active form, p52. The p52 subunit then dimerizes with RelB and translocates to the nucleus to regulate the transcription of target genes.[2]

The critical role of NIK in this pathway has made it an attractive therapeutic target for diseases driven by aberrant non-canonical NF-κB signaling.

Figure 1. The Non-Canonical NF-κB Signaling Pathway.

Comparative Analysis of Small Molecule NIK Inhibitors

This section provides a head-to-head comparison of B022 with other well-characterized small molecule NIK inhibitors. The data presented in the following tables have been compiled from various preclinical studies.

Biochemical Potency and Cellular Activity

The following table summarizes the in vitro potency of B022 and other selected NIK inhibitors against the NIK enzyme, as well as their activity in cellular assays measuring the inhibition of the non-canonical NF-κB pathway.

Inhibitor	Target	IC50 (nM)	Ki (nM)	Cellular Assay	Cell Line	Cellular IC50 (nM)	References
B022	NIK	15.1	4.2	p100 processing	Hepa1	Dose-dependent inhibition (0.5-5 µM)	[5]
XT2 (cpd 46)	NIK	9.1	-	NIK-induced gene expression	Primary Hepatocytes	Efficient suppression	[6][7]
Compound 30	NIK	9.1	-	p100 processing	Model hepatic cell lines	Dose-dependent inhibition	[4]
Amgen16	NIK	-	2	NIK-dependent NF-κB activity	MMCLs	-	[8][9]
NIK SMI1	NIK	-	0.23	p52 nuclear translocation	HeLa	Potent inhibition	[10][11]
CW15337	NIK	-	25	Cytotoxicity	MEC-1	1630	[12]
Aminopyrazole 3a	NIK	8400	-	NF-κB reporter	EJM	>80% inhibition at 25 µM	[2][4]

Kinase Selectivity Profiles

The selectivity of a kinase inhibitor is a critical parameter, as off-target effects can lead to unforeseen biological consequences and toxicities. The following table outlines the kinase selectivity of the compared NIK inhibitors.

Inhibitor	Kinase Panel Size	Key Off-Targets (if reported)	Selectivity Notes	References
B022	Not specified	Not specified	Described as a selective chemical probe.	[13]
XT2 (cpd 46)	Not specified	Not specified	Described as a selective NIK inhibitor.	[6]
Compound 30	98 kinases	None up to 500 nM	Highly selective.	[4]
Amgen16	Not specified	Not specified	Selectively decreases viability of NIK-dependent MMCLs.	[8]
NIK SMI1	222 kinases	KHS1, LRRK2, PKD1 (>75% inhibition at 1 µM)	Highly selective for NIK.	[10][14]
CW15337	Not specified	No inhibition of IKKα or IKKβ	Selective for NIK over closely related kinases.	[15]
Aminopyrazole 3a	44 kinases	None	Good selectivity profile.	[4][16]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to allow for accurate interpretation and replication of the findings.

In Vitro NIK Kinase Assay (ADP-Glo™ Format)

This assay quantifies the enzymatic activity of NIK by measuring the amount of ADP produced in the kinase reaction.

Materials:

• Recombinant NIK enzyme

• Kinase substrate (e.g., Myelin Basic Protein)

• ATP

• NIK Kinase Buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT)

• ADP-Glo™ Kinase Assay Kit (Promega)

• Test inhibitors (e.g., B022)

Procedure:

• Prepare serial dilutions of the test inhibitor in DMSO.

• In a 384-well plate, add 1 µL of the inhibitor dilution or DMSO (vehicle control).

• Add 2 µL of NIK enzyme solution (concentration optimized for linear ADP production).

• Add 2 µL of a substrate/ATP mixture.

• Incubate the reaction at room temperature for 60 minutes.

• Add 5 µL of ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.

• Incubate at room temperature for 40 minutes.

• Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

• Incubate at room temperature for 30 minutes.

• Measure luminescence using a plate reader.

• Calculate IC50 values by plotting the percentage of inhibition against the inhibitor concentration.

Cellular p100 to p52 Processing Assay (Western Blot)

This assay assesses the ability of NIK inhibitors to block the processing of the NF-κB2 precursor protein p100 to its active p52 form in a cellular context.

Materials:

• Cell line (e.g., Hepa1, MEC-1, or other relevant cell line)

• Stimulus (e.g., adenovirus expressing NIK, or a ligand like LTβR agonist)

• Test inhibitors (e.g., B022)

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• SDS-PAGE gels and Western blot apparatus

• Primary antibodies: anti-NF-κB2 (p100/p52) and a loading control (e.g., anti-β-actin or anti-tubulin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Seed cells in appropriate culture plates and allow them to adhere.

• Pre-treat the cells with various concentrations of the NIK inhibitor or vehicle control for a specified time (e.g., 1-2 hours).

• Stimulate the cells to induce NIK-dependent p100 processing. For example, infect with an adenovirus expressing NIK and incubate for 12-24 hours.[13]

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of the lysates using a BCA or Bradford assay.

• Prepare protein samples with Laemmli buffer and denature by heating.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary anti-NF-κB2 (p100/p52) antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities for p100 and p52 and normalize to the loading control.

BAFF-Stimulated B-Cell Survival Assay

This assay evaluates the effect of NIK inhibitors on the survival of B-cells, which is often dependent on BAFF-mediated non-canonical NF-κB signaling.

Materials:

• Primary B-cells or a B-cell line (e.g., Raji)

• Recombinant human BAFF

• Test inhibitors (e.g., B022)

• Cell culture medium

• Cell viability reagent (e.g., CellTiter-Glo® or MTS reagent)

Procedure:

• Isolate primary B-cells or culture a B-cell line.

• Seed the cells in a 96-well plate.

• Treat the cells with serial dilutions of the NIK inhibitor or vehicle control.

• Add a suboptimal concentration of BAFF to stimulate B-cell survival.

• Incubate the cells for a specified period (e.g., 48-72 hours).

• Add the cell viability reagent according to the manufacturer's instructions.

• Measure luminescence or absorbance using a plate reader.

• Calculate the percentage of cell survival relative to the BAFF-treated control and determine the IC50 of the inhibitor.

Figure 2. A typical experimental workflow for the evaluation of small molecule NIK inhibitors.

Conclusion

B022 is a potent and selective small molecule inhibitor of NIK that has demonstrated efficacy in preclinical models of diseases characterized by aberrant non-canonical NF-κB signaling. When compared to other notable NIK inhibitors such as XT2, compound 30, Amgen16, NIK SMI1, and CW15337, B022 exhibits comparable biochemical potency. The selectivity profiles of these inhibitors vary, with compounds like NIK SMI1 and compound 30 having been extensively profiled against large kinase panels, demonstrating a high degree of specificity.

The choice of a particular NIK inhibitor for research purposes will depend on the specific experimental context, including the desired potency, the importance of a well-defined selectivity profile, and the nature of the in vitro or in vivo model being used. The experimental protocols provided in this guide offer a foundation for the consistent and reproducible evaluation of these and other emerging NIK inhibitors. As research in this area progresses, the continued development and characterization of potent and selective NIK inhibitors will be crucial for advancing our understanding of the non-canonical NF-κB pathway and for the potential development of novel therapeutics.

References

• 1. mdpi.com [mdpi.com]
• 2. The Therapeutic Potential of Targeting NIK in B Cell Malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | The Therapeutic Potential of Targeting NIK in B Cell Malignancies [frontiersin.org]
• 4. Pharmacological inhibition of NF-κB-inducing kinase (NIK) with small molecules for the treatment of human diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Discovery of a Potent and Selective NF-κB-Inducing Kinase (NIK) Inhibitor That Has Anti-inflammatory Effects in Vitro and in Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Amgen16 | NIK inhibitor | Probechem Biochemicals [probechem.com]
• 9. NF-κB inducing Kinase (NIK) (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 10. researchgate.net [researchgate.net]
• 11. selleckchem.com [selleckchem.com]
• 12. pepper.science [pepper.science]
• 13. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 14. NF-κB inducing kinase is a therapeutic target for systemic lupus erythematosus - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Targeting the Non-Canonical NF-κB Pathway in Chronic Lymphocytic Leukemia and Multiple Myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 16. reactionbiology.com [reactionbiology.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for B022 (NIK Inhibitor)

Disclaimer: The following disposal procedures are specifically for the chemical compound B022, a potent and selective NF-κB-inducing kinase (NIK) inhibitor with CAS number 1202764-53-1. Before proceeding, researchers must confirm the precise identity of the substance they are handling, as "B022" may be used as an identifier for other products. For any uncertainty, consult your institution's Environmental Health and Safety (EHS) department.

This guide provides essential safety and logistical information for the proper disposal of the NIK inhibitor B022, designed for researchers, scientists, and drug development professionals. Adherence to these procedures is critical for maintaining laboratory safety and regulatory compliance.

Chemical and Physical Properties

A summary of the key identifiers for the NIK inhibitor B022 is provided in the table below.

Identifier	Value
Product Name	B022
Chemical Name	N-(5-(4-(2-(trifluoromethyl)phenyl)thiazol-2-yl)pyridin-2-yl)acetamide
CAS Number	1202764-53-1[1]
Molecular Formula	C₁₉H₁₆ClN₅OS[1]
Molecular Weight	397.88 g/mol [1]

Hazard Assessment

According to a Safety Data Sheet (SDS) from MedchemExpress, B022 is not classified as a hazardous substance or mixture[1]. However, as a potent, bioactive small molecule inhibitor, it is prudent to handle it with care to minimize exposure and environmental release. Standard laboratory personal protective equipment (PPE), including a lab coat, safety goggles with side-shields, and protective gloves, should be worn at all times[1].

Experimental Protocols: Step-by-Step Disposal Procedures

The following step-by-step guidance outlines the recommended disposal plan for B022 in solid form and in solution.

1. Waste Segregation:

• All waste contaminated with B022 must be segregated from general laboratory waste.

• This includes:

  • Unused or expired pure B022 powder.

  • Solutions containing B022.

  • Contaminated laboratory consumables (e.g., pipette tips, vials, flasks).

  • Contaminated personal protective equipment (PPE).

2. Waste Collection and Labeling:

• Solid Waste: Collect pure B022 powder and contaminated solids in a dedicated, sealable, and clearly labeled hazardous waste container.

• Liquid Waste: Collect solutions containing B022 in a separate, leak-proof, and compatible hazardous waste container.

• Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical name ("B022, NIK Inhibitor"), the CAS number (1202764-53-1), and the approximate quantity.

3. Decontamination of Labware:

• Reusable labware that has come into contact with B022 should be decontaminated.

• The SDS for B022 suggests that surfaces and equipment can be decontaminated by scrubbing with alcohol[1].

4. Final Disposal:

• Do not dispose of B022 down the drain or in regular trash. [1]

• All segregated and labeled B022 waste must be disposed of through your institution's official hazardous waste management program.

• Contact your EHS department to schedule a pickup for the hazardous waste.

While an SDS for B022 indicates it is not a hazardous substance, the disposal of potent bioactive compounds often follows more stringent procedures as a best practice. A procedural guide for another NF-κB inhibitor recommends incineration as the final destruction method, which is carried out by certified hazardous waste disposal companies[2].

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural workflow for the proper disposal of B022.

Caption: A flowchart illustrating the step-by-step process for the safe disposal of B022.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. benchchem.com [benchchem.com]

Essential Safety and Handling Guide for B022 (PIPES Buffer)

Disclaimer: The identifier "B022" can refer to multiple chemical substances. This guide specifically addresses PIPES (piperazine-N,N'-bis(2-ethanesulfonic acid)) , a common biological buffer often used by researchers, scientists, and drug development professionals. It is crucial to verify the identity of your specific B022 substance by checking the Safety Data Sheet (SDS) provided by your supplier.

This document provides immediate safety, handling, and disposal protocols for PIPES buffer (CAS No. 5625-37-6).

Immediate Safety Information

PIPES is generally not considered a hazardous substance.[1][2][3] However, as with any chemical, proper handling and personal protective equipment are necessary to minimize any potential risks. The primary concerns are mild irritation from skin or eye contact, particularly with the powdered form which can create dust.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required when handling PIPES in either powder or solution form.

PPE Category	Item	Rationale
Eye Protection	Safety glasses or goggles	Protects against splashes of solutions or airborne powder.
Hand Protection	Nitrile or latex gloves	Prevents direct skin contact.
Body Protection	Laboratory coat	Protects clothing and skin from spills.

Operational Plan: Handling and Storage

Handling PIPES Powder:

• Ventilation: Handle in a well-ventilated area.[4] If significant dust is expected, use a chemical fume hood.

• Avoid Dust Formation: Take care when scooping or weighing the powder to minimize dust creation.[2]

• Personal Hygiene: Wash hands thoroughly after handling.[4]

Preparing PIPES Buffer Solution:

• Dissolving: When dissolving, add the PIPES powder to the water slowly to prevent splashing.

• pH Adjustment: The pH of the solution is typically adjusted using a strong base like sodium hydroxide (B78521). Handle the base with appropriate care.

Storage:

• Powder: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[2][5]

• Solution: Store prepared buffer solutions at 2-8°C.[1] Some stock solutions can be stored at -20°C for up to a year, or -80°C for up to two years.[6] Use non-metal, high-quality plastic containers for storage.[7][8]

Disposal Plan

PIPES is not typically classified as hazardous waste. However, disposal methods must comply with local, regional, and national regulations.[3][4]

• Uncontaminated Waste: For small amounts of uncontaminated PIPES, dilution with a large volume of water followed by flushing down the drain may be permissible, but always check local regulations first.[3]

• Contaminated Waste: If the PIPES buffer is contaminated with other hazardous materials, it must be disposed of as hazardous waste through a licensed disposal company.[3]

• Empty Containers: Empty containers may retain product residue and should be disposed of according to official regulations.[3]

Quantitative Data

Property	Value
Molecular Formula	C₈H₁₈N₂O₆S₂
Molecular Weight	302.37 g/mol
CAS Number	5625-37-6
Appearance	White crystalline powder
Melting Point	>300 °C (>572 °F)[9]
Useful pH Range	6.1 - 7.5[10]
pKa at 25°C	6.8[10]

Experimental Protocols

Preparation of a 0.5 M PIPES Buffer Stock Solution (pH 6.8)

• Weighing: Weigh out 151.19 g of PIPES powder.

• Dissolving: Add the powder to approximately 800 mL of deionized water in a suitable container.

• pH Adjustment: Stir the solution continuously. Slowly add a concentrated sodium hydroxide (NaOH) solution to adjust the pH to 6.8. Use a calibrated pH meter to monitor the pH.

• Final Volume: Once the desired pH is reached, add deionized water to bring the final volume to 1 L.

• Sterilization and Storage: Filter the solution through a 0.22 µm filter to sterilize.[6] Store in a sterile, sealed container at 2-8°C.

Visualizations

References

• 1. reflab.dk [reflab.dk]
• 2. fishersci.com [fishersci.com]
• 3. severnbiotech.com [severnbiotech.com]
• 4. lobachemie.com [lobachemie.com]
• 5. Can The PIPES Buffer Be Placed At Room Temperature? - News [hbynm.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. PIPES buffer stability: Effects of temperature and storage [m.yunbangpharm.com]
• 8. PIPES Buffer Stability: Temperature and Storage Effects - HUBEI NEW DESHENG MATERIALS TECHNOLOGY CO,. LTD. [hbdsbio.com]
• 9. spectrumchemical.com [spectrumchemical.com]
• 10. bostonbioproducts.com [bostonbioproducts.com]